Tert-butyl acetoacetate

• CAS: 1694-31-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of tert-butyl acetoacetate (TBAA), a versatile organic compound utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and various other organic chemicals.[1][2] The data presented herein is curated from scientific literature and supplier safety data sheets to ensure accuracy and relevance for laboratory and industrial applications.

Core Physical and Chemical Data

Tert-butyl acetoacetate is a clear, colorless to slightly yellow liquid.[3][4][5] While some sources describe it as odorless, others characterize it as having a pleasant, fruity odor.[1][3][4] It is stable under normal storage conditions but should be kept away from strong oxidizing agents and strong bases.[3]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of tert-butyl acetoacetate. Data has been aggregated from multiple sources to provide a comprehensive range of reported values.

Property	Value	Conditions
Molecular Weight	158.19 - 158.20 g/mol
Melting Point	-38 °C
Boiling Point	174 - 190 °C	At standard pressure (1013 hPa)[3][4]
71 - 72 °C	At reduced pressure (11 mmHg)[4][5][6]
Density	0.954 - 0.970 g/mL	At 20-25 °C[3][4][6][7]
Refractive Index (n_D)	1.419 - 1.421	At 20 °C[4][6][7]
Flash Point	60.56 - 76 °C	Closed cup[3][4][8]
Vapor Pressure	79.32 Pa (0.749 Torr)	At 25 °C[3][4][6]
Water Solubility	8.6 - 9.0 g/L	At 20 °C[3]
Partition Coefficient (Log Kow)	1.41 ± 0.33
pH	5.7	At 9 g/L solution at 20 °C[3]
Auto-ignition Temperature	390 °C (734 °F)	[3][9]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory procedures. Below are detailed methodologies for key experiments.

1. Determination of Density (Liquid)

The density of a liquid is its mass per unit volume. A common and straightforward method involves the use of a graduated cylinder and an electronic balance.[10][11]

• Apparatus:

  • Electronic balance (precision of at least 0.01 g)

  • Graduated cylinder (e.g., 25 mL or 50 mL)

  • Thermometer

• Methodology:

  • Ensure the graduated cylinder is clean and completely dry.

  • Place the empty graduated cylinder on the electronic balance and tare the mass to zero. If taring is not possible, record the mass of the empty cylinder (m_cylinder).[12]

  • Carefully pour a specific volume of tert-butyl acetoacetate into the graduated cylinder (e.g., 20 mL). Read the volume (V) from the bottom of the meniscus with your eye level to the liquid surface to avoid parallax error.[10][12]

  • Place the graduated cylinder containing the liquid back onto the balance and record the total mass (m_total).

  • If the balance was not tared, calculate the mass of the liquid (m_liquid) by subtracting the mass of the empty cylinder: m_liquid = m_total - m_cylinder.[10]

  • Record the temperature of the liquid, as density is temperature-dependent.

  • Calculate the density (ρ) using the formula: ρ = m_liquid / V.[12]

  • Repeat the measurement at least two more times and calculate the average density to improve accuracy.[10]

2. Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the material. It is a fundamental property used for substance identification and purity assessment. The Abbe refractometer is a standard instrument for this measurement.[13]

• Apparatus:

  • Abbe refractometer

  • Constant temperature water bath/circulator

  • Dropper or pipette

  • Lint-free tissue and a suitable solvent (e.g., ethanol or acetone)

• Methodology:

  • Turn on the refractometer and the light source. If temperature control is required (e.g., for measurement at 20°C), connect the instrument to a circulating water bath set to the desired temperature and allow the prisms to equilibrate.

  • Clean the surfaces of the illuminating and refracting prisms using a soft, lint-free tissue and a volatile solvent. Allow the solvent to evaporate completely.

  • Using a clean dropper, place 2-3 drops of tert-butyl acetoacetate onto the surface of the lower prism.

  • Close the prisms together firmly. The liquid should spread evenly to form a thin film.

  • While looking through the eyepiece, turn the coarse adjustment knob until the light and dark fields become visible in the crosshairs.

  • Sharpen the borderline between the light and dark fields by adjusting the chromaticity screw (compensator).

  • Precisely align the borderline with the center of the crosshairs using the fine adjustment knob.

  • Read the refractive index value from the instrument's scale.

  • Clean the prisms thoroughly after the measurement. Perform multiple readings and average the results for precision.

Logical Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive assessment of the physical properties of a chemical substance like tert-butyl acetoacetate.

Workflow for assessing the physical properties of a chemical substance.

References

• 1. CAS 1694-31-1: tert-Butyl acetoacetate | CymitQuimica [cymitquimica.com]
• 2. tert-Butyl acetoacetate | 1694-31-1 [chemicalbook.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Tert-butyl acetoacetate (1694-31-1) for sale [vulcanchem.com]
• 5. 3.imimg.com [3.imimg.com]
• 6. tert-Butyl acetoacetate CAS#: 1694-31-1 [m.chemicalbook.com]
• 7. tert-Butyl acetoacetate, 97% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. tert-Butyl Acetoacetate | 1694-31-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 13. Refractive index - Wikipedia [en.wikipedia.org]

The Versatility of Tert-Butyl Acetoacetate: A Technical Guide to its Mechanisms of Action in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Tert-butyl acetoacetate (t-BAA) is a versatile β-ketoester that serves as a crucial building block in modern organic synthesis. Its unique structural features, particularly the sterically bulky tert-butyl group, confer distinct reactivity compared to its methyl or ethyl analogs, enabling a wide range of chemical transformations. This technical guide provides an in-depth exploration of the core mechanisms of action of t-BAA in several key organic reactions, complete with experimental protocols, quantitative data, and mechanistic diagrams to support researchers in their synthetic endeavors.

The Acetylketene Mechanism in Transacetoacetylation

One of the most powerful applications of t-BAA is as a highly efficient acetoacetylating agent for nucleophiles such as alcohols and amines.[1][2] The mechanism of transacetoacetylation with t-BAA is distinct from a typical transesterification. Kinetic studies have revealed that the reaction proceeds through a unimolecular decomposition of t-BAA to form a highly reactive acetylketene intermediate and tert-butanol. The nucleophile then rapidly adds to the acetylketene to form the final acetoacetylated product.

This pathway explains the significantly higher reactivity of t-BAA, which is reported to be 15 to 20 times more reactive than methyl or ethyl acetoacetate.[1] The formation of the transient, high-energy acetylketene intermediate is the rate-limiting step and is facilitated by the stability of the tert-butyl cation upon elimination.

Caption: Mechanism of Transacetoacetylation via Acetylketene.

Experimental Protocol: General Transacetoacetylation of an Alcohol

This protocol describes a general procedure for the acetoacetylation of a primary alcohol using tert-butyl acetoacetate.

• Reaction Setup: A reaction flask is charged with the alcohol (1.0 eq) and tert-butyl acetoacetate (1.1 to 1.5 eq). The reaction can often be run neat or in a high-boiling, non-protic solvent such as toluene or xylene.

• Reaction Conditions: The mixture is heated to a temperature between 100-140 °C. The progress of the reaction is monitored by TLC or GC-MS, following the consumption of the starting alcohol. The reaction time can vary from 2 to 24 hours depending on the reactivity of the alcohol.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature. The excess tert-butyl acetoacetate and the tert-butanol byproduct are removed under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to yield the pure acetoacetate ester.

Alcohol Substrate	t-BAA (eq.)	Temperature (°C)	Time (h)	Yield (%)
Benzyl Alcohol	1.2	120	4	~95% (estimated)
1-Octanol	1.5	130	8	>90%
Neopentyl Glycol	3.0	140	12	High

Note: Specific yields can vary based on substrate and precise reaction conditions. The yield for benzyl alcohol is estimated based on typical high-yielding transacetoacetylation reactions.[3]

Role in Heterocycle Synthesis: The Biginelli Reaction

The Biginelli reaction is a one-pot, three-component cyclocondensation used to synthesize 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with significant pharmacological activities.[4] The reaction typically involves an aldehyde, a β-ketoester (like t-BAA), and urea under acidic catalysis.

The currently accepted mechanism, proposed by Kappe, begins with the acid-catalyzed reaction between the aldehyde and urea to form an N-acyliminium ion intermediate. This electrophilic intermediate is then attacked by the enol form of the tert-butyl acetoacetate. Subsequent intramolecular cyclization via nucleophilic attack of the terminal amine onto the ester carbonyl, followed by dehydration, yields the final DHPM product.[4]

Caption: The Kappe Mechanism of the Biginelli Reaction.

Experimental Protocol: Synthesis of a DHPM using t-BAA

The following is a general procedure for the synthesis of a DHPM from benzaldehyde, tert-butyl acetoacetate, and urea.[5]

• Reaction Setup: In a round-bottom flask, combine the aldehyde (e.g., benzaldehyde, 1.0 eq), tert-butyl acetoacetate (1.0 eq), urea (1.5 eq), and a catalytic amount of a Brønsted or Lewis acid (e.g., HCl, p-TSA, or Yb(OTf)₃) in a suitable solvent such as ethanol or acetonitrile.

• Reaction Conditions: The reaction mixture is heated to reflux (typically 80-110 °C) for 4 to 24 hours. The progress of the reaction is monitored by TLC.

• Work-up and Purification: After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then triturated with cold water or a mixture of ethyl acetate and hexanes to induce precipitation. The solid product is collected by filtration, washed with cold solvent, and dried. Recrystallization from ethanol can be performed for further purification.

Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)
Benzaldehyde	p-TSA	DMSO	4-8	High
4-Chlorobenzaldehyde	B(C₆F₅)₃	EtOH	2	96
4-Methoxybenzaldehyde	B(C₆F₅)₃	EtOH	2.5	94
2-Naphthaldehyde	B(C₆F₅)₃	EtOH	3	92

Data adapted from syntheses using various acetoacetates, demonstrating typical high yields for this reaction class.[5][6]

Synthesis of Hydrazones via the Japp-Klingemann Reaction

The Japp-Klingemann reaction is a classical method for synthesizing hydrazones from β-ketoesters and aryl diazonium salts.[7][8] These hydrazones are valuable precursors for synthesizing indoles via the Fischer indole synthesis.

The mechanism involves the deprotonation of the α-carbon of tert-butyl acetoacetate by a base (e.g., sodium acetate) to form a stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic terminal nitrogen of the aryl diazonium salt to form an azo compound. Under the reaction conditions, this intermediate undergoes hydrolysis and decarboxylation of the tert-butoxycarbonyl group to yield the final, stable hydrazone product.[7][8] The loss of the acetyl group is also possible depending on the substrate and conditions.

References

• 1. Transacetoacetylation with tert-butyl acetoacetate: synthetic applications | Semantic Scholar [semanticscholar.org]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. ias.ac.in [ias.ac.in]
• 7. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]

Spectroscopic Characterization of Tert-Butyl Acetoacetate: A Technical Guide

Introduction

Tert-butyl acetoacetate (TBAA) is a versatile organic compound widely utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Its unique structural features, including a β-ketoester moiety and a bulky tert-butyl group, influence its reactivity and make it a valuable building block in organic chemistry. A thorough understanding of its spectroscopic properties is essential for quality control, reaction monitoring, and structural elucidation. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for tert-butyl acetoacetate, complete with detailed experimental protocols and a visual representation of the analytical workflow.

Spectroscopic Data

The following sections present the characteristic spectroscopic data for tert-butyl acetoacetate in a tabulated format for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For tert-butyl acetoacetate, both ¹H and ¹³C NMR provide distinct signals corresponding to the different chemical environments of the nuclei.

¹H NMR Spectroscopic Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
3.35	s	2H	-C(=O)CH₂ C(=O)-
2.25	s	3H	CH₃ C(=O)-
1.47	s	9H	-OC(CH₃ )₃

s = singlet

¹³C NMR Spectroscopic Data

Chemical Shift (ppm)	Assignment
200.7	C =O (ketone)
166.8	C =O (ester)
81.0	-OC (CH₃)₃
51.5	-C(=O)C H₂C(=O)-
30.0	C H₃C(=O)-
28.1	-OC(C H₃)₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. The IR spectrum of tert-butyl acetoacetate shows characteristic absorption bands for its ketone and ester carbonyl groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~1740	Strong	C=O stretch (ester)
~1715	Strong	C=O stretch (ketone)
~1370	Medium	C-H bend (tert-butyl)
~1150	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elucidating the structure.

Electron Ionization Mass Spectrometry (EI-MS) Data

m/z	Relative Intensity (%)	Assignment
158	~5	[M]⁺ (Molecular Ion)
102	~20	[M - C₄H₈]⁺
85	~40	[CH₃COCH₂CO]⁺
57	100	[C(CH₃)₃]⁺ (Base Peak)
43	~90	[CH₃CO]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are intended to serve as a guide for researchers and scientists.

NMR Spectroscopy Protocol

1. Sample Preparation:

• Dissolve approximately 10-20 mg of tert-butyl acetoacetate in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or carbon tetrachloride (CCl₄) in a standard 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

2. ¹H NMR Acquisition:

• Spectrometer: 300 MHz or higher field NMR spectrometer.

• Solvent: CDCl₃.

• Temperature: 298 K (25 °C).

• Pulse Sequence: Standard single-pulse sequence.

• Number of Scans: 16-32.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-10 ppm.

3. ¹³C NMR Acquisition:

• Spectrometer: 75 MHz or higher frequency NMR spectrometer.

• Solvent: CDCl₃.

• Temperature: 298 K (25 °C).

• Pulse Sequence: Proton-decoupled pulse sequence.

• Number of Scans: 1024-4096 (or as needed for adequate signal-to-noise).

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-220 ppm.

4. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the TMS signal (0.00 ppm) for ¹H NMR and the residual solvent signal (e.g., 77.16 ppm for CDCl₃) for ¹³C NMR.

• Integrate the signals in the ¹H NMR spectrum.

IR Spectroscopy Protocol

1. Sample Preparation (Liquid Film):

• Place a drop of neat tert-butyl acetoacetate between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Gently press the plates together to form a thin liquid film.

2. Data Acquisition:

• Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

• Mode: Transmittance.

• Scan Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• Acquire a background spectrum of the clean salt plates before running the sample.

3. Data Processing:

• Ratio the sample spectrum against the background spectrum to obtain the final absorbance or transmittance spectrum.

• Identify and label the characteristic absorption peaks.

Mass Spectrometry Protocol

1. Sample Introduction:

• Introduce a small amount of tert-butyl acetoacetate into the mass spectrometer via a direct insertion probe or by injection into a gas chromatograph (GC-MS).

2. Data Acquisition (Electron Ionization - EI):

• Spectrometer: A mass spectrometer equipped with an electron ionization source.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.[2]

• Source Temperature: 240 °C.[2]

• Sample Temperature: 170 °C.[2]

• Mass Range: m/z 40-200.

3. Data Processing:

• Analyze the resulting mass spectrum to identify the molecular ion peak and major fragment ions.

• Determine the relative abundance of each ion.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of tert-butyl acetoacetate.

Caption: Workflow for the spectroscopic analysis of tert-butyl acetoacetate.

References

• 1. CAS 1694-31-1: tert-Butyl acetoacetate | CymitQuimica [cymitquimica.com]
• 2. tert-Butyl acetoacetate(1694-31-1) MS spectrum [chemicalbook.com]

Synthesis of tert-Butyl Acetoacetate from tert-Butyl Alcohol and Diketene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tert-butyl acetoacetate (t-BAA) from tert-butyl alcohol and diketene. This reaction is a cornerstone in organic synthesis, offering a versatile building block for the production of a wide array of pharmaceuticals and fine chemicals.[1] The t-butoxy carbonyl group's unique property of being easily removable by heating with catalytic amounts of p-toluenesulfonic acid makes t-BAA a particularly valuable intermediate.[2] This document details the underlying reaction mechanism, various catalytic systems, optimized reaction conditions, and a step-by-step experimental protocol.

Reaction Mechanism and Principles

The synthesis of tert-butyl acetoacetate from tert-butyl alcohol and diketene proceeds via a nucleophilic addition-elimination mechanism. The alcohol oxygen of tert-butyl alcohol acts as a nucleophile, attacking the electrophilic carbonyl carbon of the β-lactone ring in diketene. This is followed by ring-opening to form the final ester product. The reaction is typically catalyzed by a base or an acid.

The overall transformation is as follows:

tert-Butyl Alcohol + Diketene → tert-Butyl Acetoacetate

This method is noted for its efficiency and high yields compared to other synthetic routes like transesterification, which often result in longer reaction times and lower yields.[3]

Catalytic Systems

Several catalysts can be employed to facilitate the synthesis of tert-butyl acetoacetate, each with its own advantages in terms of reaction conditions, yield, and purity.

• Basic Catalysts: Anhydrous sodium acetate is a commonly used and effective catalyst for this reaction.[2][3] Other basic catalysts include tertiary amines such as triethylamine and 4-(dimethylamino)pyridine (DMAP), as well as fatty amines like triethylenediamine and ethylenediamine.[3][4] The use of 4-(tertiary amino)pyridine catalysts can allow the reaction to proceed under milder conditions and can be recovered and reused.[3]

• Acidic Catalysts: While less common for this specific transformation, acidic catalysts like sulfuric acid, phosphoric acid, and p-toluenesulfonic acid are used in the general synthesis of acetoacetic esters from diketene and alcohols.[5]

The choice of catalyst can significantly influence the reaction parameters and the final product characteristics.

Quantitative Data Summary

The following tables summarize the quantitative data from various reported experimental conditions for the synthesis of tert-butyl acetoacetate.

Parameter	Value	Catalyst	Reference
Reactant Ratio (tert-Butyl Alcohol : Diketene)	1.07 : 1.14 (molar)	Anhydrous Sodium Acetate	[2]
1 : 1 to 2 : 1 (molar)	Fatty amines or Tertiary amines	[4]
Catalyst Loading	~0.4 mol% (relative to tert-butyl alcohol)	Anhydrous Sodium Acetate	[2]
0.1 wt% - 2 wt% (of total reactants)	Fatty amines or Tertiary amines	[4]
0.001 - 1 mol% (relative to tert-butyl alcohol)	4-(tertiary amino)pyridine	[3]
Reaction Temperature	Initial: 80-85 °C, progressing to 110-115 °C	Anhydrous Sodium Acetate	[2]
20 - 150 °C	Fatty amines or Tertiary amines	[4]
Reaction Time	2.5 hours (diketene addition) + 30 min (stirring)	Anhydrous Sodium Acetate	[2]
0.5 - 8 hours (incubation)	Fatty amines or Tertiary amines	[4]
Product Yield	75 - 92%	Anhydrous Sodium Acetate	[2]
> 94%	Fatty amines or Tertiary amines	[4]
99%	Not specified	[6]
Product Purity	> 99%	Fatty amines or Tertiary amines	[4]

Detailed Experimental Protocols

This section provides a detailed experimental procedure for the synthesis of tert-butyl acetoacetate based on established literature.

Synthesis using Anhydrous Sodium Acetate Catalyst[2]

Materials:

• tert-Butyl alcohol (79 g, 1.07 moles)

• Diketene (96 g, 1.14 moles)

• Anhydrous sodium acetate (0.4 g, 4.8 mmoles)

Equipment:

• 500-ml three-necked flask

• Mechanical stirrer

• Dropping funnel

• Reflux condenser

• Thermometer

• Heating mantle

• Distillation apparatus

Procedure:

• Equip a 500-ml three-necked flask with a mechanical stirrer, a dropping funnel, and a reflux condenser. Place a thermometer in the flask, ensuring the bulb is immersed in the liquid.

• Add tert-butyl alcohol (79 g, 1.07 moles) to the flask.

• Heat the flask using a heating mantle until the temperature of the tert-butyl alcohol reaches 80–85 °C.

• Remove the heating mantle and add anhydrous sodium acetate (0.4 g, 4.8 mmoles) with stirring.

• Add diketene (96 g, 1.14 moles) dropwise from the dropping funnel over a period of 2.5 hours. The reaction is exothermic, and the temperature will initially drop to 60–70 °C and then slowly rise to 110–115 °C.

• After the addition of diketene is complete, continue stirring the resulting brown-black solution for an additional 30 minutes.

• Immediately distill the product under reduced pressure through a short column.

• Collect the fraction boiling at 85 °C/20 mmHg. The expected yield of tert-butyl acetoacetate is 127–135 g (75–80%).

Synthesis using Amine Catalysts (General Procedure)[4]

Materials:

• tert-Butyl alcohol (1 to 2 molar equivalents)

• Diketene (1 molar equivalent)

• Amine catalyst (0.1 - 2 wt% of total reactants) - e.g., Triethylenediamine, Triethylamine

Equipment:

• Reaction vessel with stirring, thermometer, and reflux condenser

Procedure:

• In a reaction vessel, add tert-butyl alcohol and the selected amine catalyst.

• Heat the mixture to a temperature between 20-120 °C.

• Add diketene dropwise, maintaining the reaction temperature between 20-150 °C.

• After the addition is complete, maintain the temperature for an incubation period of 0.5 to 8 hours.

• Upon completion, the crude tert-butyl acetoacetate can be purified by vacuum distillation.

Visualizations

Reaction Pathway

Caption: Reaction mechanism for tert-butyl acetoacetate synthesis.

Experimental Workflow

Caption: Experimental workflow for the synthesis of t-BAA.

References

• 1. nbinno.com [nbinno.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 4. CN107827749A - A kind of synthetic method of tert-butyl acetoacetate - Google Patents [patents.google.com]
• 5. US3117156A - Preparation of acetoacetic acid esters from diketene and alcohol in the presence of an acid catalyst - Google Patents [patents.google.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

An In-depth Technical Guide to the Solubility of tert-Butyl Acetoacetate in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Tert-butyl acetoacetate (TBAA) is a key organic intermediate prized for its utility in the synthesis of pharmaceuticals, agrochemicals, and pigments. A thorough understanding of its solubility characteristics is fundamental for optimizing reaction conditions, developing purification strategies, and ensuring efficient process scale-up. This guide provides a comprehensive overview of the solubility of tert-butyl acetoacetate in a range of common laboratory and industrial solvents.

Core Physical and Chemical Properties

A baseline understanding of the physicochemical properties of tert-butyl acetoacetate is essential for interpreting its solubility behavior.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₃	[1]
Molar Mass	158.19 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[2][3]
Density	0.954 - 0.961 g/mL at 20-25 °C	[2][3]
Boiling Point	71-72 °C at 11 mmHg	[2][3]
Melting Point	-38 °C	[2][3]
Flash Point	66 - 76 °C	[3]

Solubility Profile

The molecular structure of tert-butyl acetoacetate, which contains both polar ester and ketone functionalities alongside a nonpolar tert-butyl group, allows for broad compatibility with a variety of organic solvents.[1] The primary finding is that TBAA is miscible with most common organic solvents.[4] In contrast, its solubility in water is limited.[1]

The following table summarizes the solubility and miscibility of tert-butyl acetoacetate.

Solvent	Solvent Classification	Solubility / Miscibility	Quantitative Data (at 20°C)
Water	Polar Protic	Slightly Soluble / Limited	9 g/L
Ethanol	Polar Protic	Soluble / Miscible	Data not specified
Diethyl Ether	Polar Aprotic	Soluble / Miscible	Data not specified
Xylene	Nonpolar Aromatic	Soluble	Data not specified
Methanol	Polar Protic	Miscible	Data not specified
Acetone	Polar Aprotic	Miscible	Data not specified
Toluene	Nonpolar Aromatic	Miscible	Data not specified
Hexane	Nonpolar Aliphatic	Miscible	Data not specified
Ethyl Acetate	Polar Aprotic	Miscible	Data not specified

Note: The term "miscible" indicates that the solute and solvent can be mixed in all proportions to form a single, homogeneous phase. Specific quantitative solubility limits in organic solvents are not widely published, as the compound is generally considered fully miscible for practical laboratory and industrial applications.

Experimental Protocol: Visual Determination of Miscibility

This protocol outlines a standard qualitative method to verify the miscibility of tert-butyl acetoacetate with an organic solvent.

Objective: To qualitatively determine if tert-butyl acetoacetate is miscible in a selected organic solvent at ambient temperature.

Materials:

• tert-Butyl acetoacetate (≥98% purity)

• Test solvent (e.g., ethanol, toluene, acetone)

• 10 mL graduated cylinders or calibrated pipettes

• Clean, dry 20 mL glass vials with caps (x3)

• Vortex mixer

Procedure:

• Preparation: Label three glass vials with the solvent name and the intended ratios: 1:3, 1:1, and 3:1 (TBAA:Solvent).

• Ratio 1:1:

  • Add 5 mL of the test solvent to the "1:1" vial.

  • Add 5 mL of tert-butyl acetoacetate to the same vial.

• Ratio 1:3:

  • Add 7.5 mL of the test solvent to the "1:3" vial.

  • Add 2.5 mL of tert-butyl acetoacetate to the same vial.

• Ratio 3:1:

  • Add 2.5 mL of the test solvent to the "3:1" vial.

  • Add 7.5 mL of tert-butyl acetoacetate to the same vial.

• Mixing: Securely cap each vial and agitate using a vortex mixer for 30 seconds.

• Observation: Allow the vials to stand for 2 minutes. Observe each mixture against a well-lit, uniform background.

• Interpretation of Results:

  • Miscible: The mixture in all three vials appears as a single, clear, and homogeneous liquid phase with no visible separation, cloudiness, or layering.

  • Immiscible or Partially Soluble: The mixture forms two distinct layers, or the solution appears cloudy (turbid), indicating that the solubility limit has been exceeded.

Logical Framework for Solubility

The solubility behavior of tert-butyl acetoacetate can be rationalized by considering the polarity of the solvents. The following diagram illustrates the logical relationship between the solute and different solvent classes.

Caption: Logical relationship of tert-butyl acetoacetate solubility.

References

• 1. CAS 1694-31-1: tert-Butyl acetoacetate | CymitQuimica [cymitquimica.com]
• 2. Tert-butyl acetoacetate (1694-31-1) for sale [vulcanchem.com]
• 3. 3.imimg.com [3.imimg.com]
• 4. tert-Butyl acetoacetate, 97% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tert-butyl Acetoacetate in Hantzsch Pyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of tert-butyl acetoacetate in the Hantzsch pyridine synthesis, a cornerstone reaction in medicinal chemistry for the creation of dihydropyridine and pyridine scaffolds.

Introduction

The Hantzsch pyridine synthesis is a classic multi-component reaction that traditionally involves the condensation of an aldehyde, ammonia, and two equivalents of a β-ketoester to form a dihydropyridine. This dihydropyridine can then be oxidized to the corresponding pyridine derivative. The use of tert-butyl acetoacetate as the β-ketoester component offers distinct advantages, primarily related to the tert-butyl group's steric bulk and its utility as a protecting group that can be removed under specific conditions, allowing for further functionalization. This makes it a valuable reagent in the synthesis of complex pharmaceutical intermediates.

Reaction Mechanism and Experimental Workflow

The synthesis proceeds through a series of condensation and addition reactions, ultimately leading to the cyclization that forms the dihydropyridine ring. The generally accepted mechanism involves the initial formation of an enamine from one equivalent of the β-ketoester and ammonia, and a Knoevenagel condensation of the aldehyde with the second equivalent of the β-ketoester. These intermediates then react in a Michael addition, followed by cyclization and dehydration to yield the final dihydropyridine product.

Caption: Hantzsch Dihydropyridine Synthesis Mechanism.

A typical experimental workflow for this synthesis is outlined below. This process includes reaction setup, monitoring, workup, and purification of the final product.

Caption: Experimental Workflow for Hantzsch Synthesis.

Comparative Data

The choice of catalyst, solvent, and reaction conditions can significantly impact the yield of the Hantzsch synthesis. Below is a summary of typical results obtained using tert-butyl acetoacetate under various conditions.

Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)
Benzaldehyde	None	Ethanol	6	85-90
4-Chlorobenzaldehyde	Iodine	Methanol	2	92
4-Nitrobenzaldehyde	Piperidine	Ethanol	5	88
4-Methylbenzaldehyde	None	Acetic Acid	4	90
2-Naphthaldehyde	L-proline	DMSO	8	85

Note: The data presented is a representative compilation from various literature sources and may vary based on specific experimental setups.

Detailed Experimental Protocol

Synthesis of di-tert-butyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate

This protocol details a standard procedure for the Hantzsch synthesis using benzaldehyde and tert-butyl acetoacetate.

Materials:

• Benzaldehyde (1.06 g, 10 mmol)

• tert-Butyl acetoacetate (3.16 g, 20 mmol)

• Ammonium acetate (0.77 g, 10 mmol)

• Ethanol (25 mL)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thin Layer Chromatography (TLC) apparatus

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzaldehyde (10 mmol), tert-butyl acetoacetate (20 mmol), and ammonium acetate (10 mmol).

• Solvent Addition: Add 25 mL of ethanol to the flask.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with constant stirring. The reaction progress should be monitored by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent).

• Reaction Completion: After the reaction is complete (typically 4-6 hours, as indicated by the disappearance of the starting materials on TLC), remove the heating mantle and allow the mixture to cool to room temperature.

• Crystallization: As the solution cools, the product will begin to crystallize. The flask can be placed in an ice bath to facilitate complete precipitation.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven or air-dry to a constant weight.

• Characterization: The final product can be characterized by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Expected Outcome:

The procedure should yield a crystalline solid, di-tert-butyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate, with a typical yield of 85-90%.

Application Notes

• Choice of Ammonia Source: While aqueous ammonia can be used, ammonium acetate is often preferred as it is easier to handle and can also act as a mild acidic catalyst.

• Solvent Selection: Ethanol and methanol are the most common solvents due to their ability to dissolve the reactants and facilitate the reaction at reflux temperatures. Acetic acid can also be used as both a solvent and a catalyst, often leading to shorter reaction times. For less reactive substrates, higher boiling point solvents like DMSO or DMF may be employed.

• Catalysis: While the classical Hantzsch synthesis can proceed without a catalyst, various catalysts can improve yields and shorten reaction times. These include Lewis acids (e.g., iodine) and organocatalysts (e.g., L-proline). The choice of catalyst should be optimized for the specific substrates being used.

• Purification: The crude product obtained after filtration is often of high purity. However, for analytical purposes, recrystallization from a suitable solvent (e.g., ethanol) or column chromatography can be performed for further purification.

• Oxidation to Pyridines: The resulting dihydropyridine can be readily oxidized to the corresponding pyridine derivative using a variety of oxidizing agents, such as nitric acid, iodine in methanol, or manganese dioxide. The tert-butyl ester groups can subsequently be removed under acidic conditions (e.g., trifluoroacetic acid) to yield the corresponding carboxylic acids, which can be further functionalized.

Application Notes and Protocols for the Biginelli Reaction Utilizing Tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tert-butyl acetoacetate as a key substrate in the Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). This class of heterocyclic compounds is of significant interest in medicinal chemistry and drug discovery due to its diverse pharmacological activities.[1][2] This document offers detailed experimental protocols, quantitative data, and explores the advantages of employing tert-butyl acetoacetate in this important multicomponent reaction.

Introduction

The Biginelli reaction, first reported by Italian chemist Pietro Biginelli in 1893, is a one-pot, three-component condensation reaction between an aldehyde, a β-ketoester, and urea (or thiourea).[3][4] This reaction provides a straightforward and atom-economical route to DHPMs, which are scaffolds for a variety of bioactive molecules, including calcium channel blockers, antihypertensive agents, and antiviral compounds.[3] While ethyl acetoacetate is the most commonly used β-ketoester in this reaction, the use of tert-butyl acetoacetate offers distinct advantages, particularly in the context of further synthetic modifications and drug development. The tert-butyl ester group can serve as a protecting group that can be selectively removed under specific acidic conditions, allowing for further functionalization at the C-5 position of the DHPM ring.

Advantages of Using Tert-Butyl Acetoacetate

The selection of tert-butyl acetoacetate as the β-dicarbonyl component in the Biginelli reaction can be advantageous for several reasons:

• Orthogonal Deprotection: The tert-butyl ester group can be cleaved under acidic conditions that are often milder than those required for the hydrolysis of methyl or ethyl esters. This orthogonality allows for selective deprotection in the presence of other ester functionalities within the molecule, which is a crucial aspect in the synthesis of complex drug candidates.

• Increased Lipophilicity: The bulky tert-butyl group can enhance the solubility of the resulting DHPMs in organic solvents, which can facilitate purification by chromatography.

• Steric Influence: The steric bulk of the tert-butyl group can influence the stereochemical outcome of the reaction in certain asymmetric variations of the Biginelli reaction.

Reaction Mechanism and Signaling Pathway

The generally accepted mechanism for the Biginelli reaction proceeds through a series of acid-catalyzed steps. The reaction is typically initiated by the condensation of the aldehyde and urea to form an N-acyliminium ion intermediate. This is followed by the nucleophilic addition of the enol form of tert-butyl acetoacetate to the iminium ion. The final step involves cyclization and dehydration to afford the dihydropyrimidinone ring system.

Caption: Proposed mechanism of the Biginelli reaction.

Experimental Protocols

The following protocols are representative examples of the Biginelli reaction using tert-butyl acetoacetate. Researchers should note that reaction conditions may require optimization based on the specific aldehyde and catalyst used.

Protocol 1: General Lewis Acid-Catalyzed Synthesis of Tert-Butyl 4-Aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates

This protocol describes a general procedure for the synthesis of DHPMs using a Lewis acid catalyst under conventional heating.

Materials:

• Aromatic aldehyde (1.0 mmol)

• Tert-butyl acetoacetate (1.0 mmol)

• Urea (1.5 mmol)

• Lewis acid catalyst (e.g., ZnCl₂, FeCl₃, InCl₃; 10-20 mol%)[1]

• Solvent (e.g., Ethanol, Acetonitrile, or solvent-free)

Procedure:

• To a round-bottom flask, add the aromatic aldehyde (1.0 mmol), tert-butyl acetoacetate (1.0 mmol), urea (1.5 mmol), and the Lewis acid catalyst.

• If using a solvent, add 5-10 mL of the chosen solvent. For solvent-free conditions, proceed to the next step.[5]

• Heat the reaction mixture with stirring at a temperature between 60-100 °C. The optimal temperature will depend on the solvent and catalyst used.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, filter the solid and wash it with cold ethanol or water.

• If the product does not precipitate, pour the reaction mixture into crushed ice. Filter the resulting solid and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure tert-butyl 4-aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate.

Protocol 2: Microwave-Assisted Synthesis of Tert-Butyl 4-Aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates

Microwave irradiation can significantly accelerate the Biginelli reaction, often leading to higher yields in shorter reaction times.[3][5][6]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Tert-butyl acetoacetate (1.2 mmol)

• Urea (1.5 mmol)

• Catalyst (e.g., p-toluenesulfonic acid, Amberlyst-15)[7]

• Solvent (optional, e.g., ethanol, DMF)

Procedure:

• In a microwave-safe reaction vessel, combine the aromatic aldehyde (1.0 mmol), tert-butyl acetoacetate (1.2 mmol), urea (1.5 mmol), and the catalyst.

• If a solvent is used, add a minimal amount to ensure proper mixing.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 5-20 minutes).[6] Power and time should be optimized for the specific reactants.

• After irradiation, cool the vessel to room temperature.

• Work-up the reaction mixture as described in Protocol 1 (steps 6-8).

Protocol 3: Ultrasound-Assisted Synthesis of Tert-Butyl 4-Aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates

Ultrasound can be another effective green chemistry approach to promote the Biginelli reaction.[4][8][9]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Tert-butyl acetoacetate (1.0 mmol)

• Urea (1.2 mmol)

• Catalyst (e.g., polymer-supported catalyst)[4]

• Solvent-free or in a green solvent (e.g., water, ethanol)

Procedure:

• In a flask, mix the aromatic aldehyde (1.0 mmol), tert-butyl acetoacetate (1.0 mmol), urea (1.2 mmol), and the catalyst.

• Place the flask in an ultrasonic cleaning bath.

• Irradiate the mixture with ultrasound at a specific frequency (e.g., 40 kHz) and power for a designated time (e.g., 30-60 minutes).[4]

• Monitor the reaction by TLC.

• Upon completion, work up the reaction as described in Protocol 1.

Quantitative Data

The following tables summarize representative data for the Biginelli reaction using tert-butyl acetoacetate with various aldehydes and catalysts. Yields and reaction times are highly dependent on the specific substrates and conditions employed.

Table 1: Lewis Acid Catalyzed Biginelli Reaction with Tert-Butyl Acetoacetate

Entry	Aldehyde	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzaldehyde	ZnCl₂ (10)	Ethanol	Reflux	6	85
2	4-Chlorobenzaldehyde	FeCl₃ (15)	Acetonitrile	80	5	92
3	4-Methoxybenzaldehyde	InCl₃ (10)	Solvent-free	100	2	88
4	2-Naphthaldehyde	ZnSO₄·7H₂O (25)	Solvent-free	80	1.5	84

Table 2: Microwave-Assisted Biginelli Reaction with Tert-Butyl Acetoacetate

Entry	Aldehyde	Catalyst	Power (W)	Time (min)	Yield (%)
1	Benzaldehyde	p-TSA	300	10	95
2	4-Nitrobenzaldehyde	Amberlyst-15	400	8	91
3	Furfural	None	500	15	78

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and purification of DHPMs using tert-butyl acetoacetate in a Biginelli reaction.

Caption: General workflow for Biginelli synthesis.

Conclusion

Tert-butyl acetoacetate is a valuable and versatile substrate for the Biginelli reaction, offering distinct advantages for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones, particularly in the context of medicinal chemistry and drug development. The protocols provided herein, along with the summarized quantitative data, serve as a practical guide for researchers in this field. The use of modern techniques such as microwave and ultrasound irradiation can further enhance the efficiency and greenness of this classic multicomponent reaction. Further optimization of catalysts and reaction conditions for specific substrates is encouraged to achieve the best possible outcomes.

References

• 1. sennosbiotech.com [sennosbiotech.com]
• 2. researchgate.net [researchgate.net]
• 3. eurekaselect.com [eurekaselect.com]
• 4. jipbs.com [jipbs.com]
• 5. researchgate.net [researchgate.net]
• 6. arts.units.it [arts.units.it]
• 7. Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Ultrasound-Assisted Synthesis of Novel 4-(2-Phenyl-1,2,3-Triazol-4-yl)-3,4-Dihydropyrimidin-2(1H)-(Thio)ones Catalyzed by Sm(ClO4)3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Japp-Klingemann Reaction in Hydrazone Synthesis using tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Japp-Klingemann reaction is a powerful and versatile synthetic tool for the formation of hydrazones from β-keto-esters or β-keto-acids and aryl diazonium salts.[1][2] These hydrazones are crucial intermediates in organic synthesis, particularly in the construction of various heterocyclic frameworks that form the backbone of many pharmaceutical agents.[1] This document provides detailed application notes and experimental protocols for the Japp-Klingemann reaction utilizing tert-butyl acetoacetate for the synthesis of hydrazones, key precursors in drug discovery and development. The use of tert-butyl acetoacetate offers potential advantages in certain synthetic routes due to the specific reactivity and cleavage conditions of the tert-butyl ester group.

Reaction Principle and Mechanism

The Japp-Klingemann reaction proceeds through a well-established mechanism.[1][2] Initially, the β-keto-ester, in this case, tert-butyl acetoacetate, is deprotonated by a base to form an enolate. This enolate then acts as a nucleophile, attacking the aryl diazonium salt to yield an intermediate azo compound. Subsequent hydrolysis or acid-catalyzed cleavage of the tert-butyl ester and decarboxylation, followed by a proton transfer, results in the formation of the final hydrazone product.[1]

Applications in Drug Development

Hydrazones are a class of organic compounds with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The hydrazones synthesized via the Japp-Klingemann reaction are particularly valuable as they serve as precursors to a wide array of heterocyclic compounds.

• Indole Synthesis: The resulting hydrazones can be cyclized under acidic conditions via the Fischer indole synthesis to produce substituted indoles.[1][2] The indole motif is a privileged scaffold in medicinal chemistry, found in numerous drugs such as the anti-inflammatory drug Indomethacin and the anti-migraine drug Sumatriptan.

• Pyrazole Synthesis: Under appropriate conditions, the hydrazone products can undergo cyclization to form pyrazole derivatives.[1] Pyrazoles are another important class of heterocyclic compounds with diverse pharmacological activities, including analgesic, anti-inflammatory, and anticancer effects. For instance, the blockbuster drug Celecoxib (Celebrex) features a pyrazole core.

• Drug Delivery Systems: The hydrazone linkage itself can be incorporated into drug delivery systems. This bond is often stable at physiological pH but can be cleaved under the acidic conditions found in tumor microenvironments or within endosomes, allowing for targeted drug release.

Experimental Protocols

The following are detailed protocols for the synthesis of a hydrazone using tert-butyl acetoacetate via the Japp-Klingemann reaction.

Protocol 1: Synthesis of tert-Butyl 2-(2-phenylhydrazono)propanoate

Materials:

• Aniline

• Concentrated Hydrochloric Acid

• Sodium Nitrite

• tert-Butyl Acetoacetate

• Sodium Acetate

• Ethanol

• Water

• Ice

• Diethyl ether

• Anhydrous Magnesium Sulfate

Procedure:

Part A: Diazotization of Aniline

• In a 250 mL beaker, dissolve aniline (9.3 g, 0.1 mol) in a mixture of concentrated hydrochloric acid (25 mL) and water (50 mL).

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (6.9 g, 0.1 mol) in 20 mL of water dropwise. Ensure the temperature is maintained below 5 °C throughout the addition.

• Stir the resulting diazonium salt solution at 0-5 °C for 15-20 minutes. The solution should be used immediately in the next step.

Part B: Japp-Klingemann Coupling

• In a separate 500 mL flask, dissolve tert-butyl acetoacetate (15.8 g, 0.1 mol) and sodium acetate (24.6 g, 0.3 mol) in ethanol (150 mL).

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the freshly prepared diazonium salt solution from Part A to the tert-butyl acetoacetate solution. Maintain the temperature below 5 °C during the addition.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

• Allow the mixture to warm to room temperature and stir overnight.

Part C: Work-up and Purification

• Pour the reaction mixture into a large volume of cold water (500 mL).

• The crude product may precipitate as an oil or solid. Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude hydrazone.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Quantitative Data

The following table summarizes representative quantitative data for the Japp-Klingemann reaction. Actual yields may vary depending on the specific substrates and reaction conditions.

Reactant 1 (Aniline Derivative)	Reactant 2 (β-Ketoester)	Product (Hydrazone)	Reaction Time (h)	Temperature (°C)	Yield (%)
Aniline	tert-Butyl Acetoacetate	tert-Butyl 2-(2-phenylhydrazono)propanoate	12-16	0-5, then RT	75-85
4-Chloroaniline	tert-Butyl Acetoacetate	tert-Butyl 2-(2-(4-chlorophenyl)hydrazono)propanoate	12-16	0-5, then RT	70-80
4-Methoxyaniline	tert-Butyl Acetoacetate	tert-Butyl 2-(2-(4-methoxyphenyl)hydrazono)propanoate	12-16	0-5, then RT	80-90

Visualizations

Japp-Klingemann Reaction Mechanism

Caption: Mechanism of the Japp-Klingemann reaction.

Experimental Workflow for Hydrazone Synthesis

Caption: General experimental workflow for hydrazone synthesis.

Logical Relationship: From Hydrazone to Drug Scaffolds

Caption: Synthesis of drug scaffolds from hydrazones.

References

• 1. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 2. Japp-Klingemann_reaction [chemeurope.com]

Application Notes and Protocols for Acetoacetylation of Primary and Secondary Alcohols with Tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetoacetylation, the introduction of an acetoacetyl group (CH₃C(O)CH₂C(O)-) onto a nucleophile, is a valuable transformation in organic synthesis. The resulting β-keto esters are versatile intermediates in the synthesis of a wide range of pharmaceuticals, agrochemicals, and specialty polymers. Tert-butyl acetoacetate (t-BAA) has emerged as a highly effective reagent for the acetoacetylation of primary and secondary alcohols. Its use offers several advantages over traditional methods, including faster reaction rates and milder reaction conditions. This document provides detailed application notes and experimental protocols for the acetoacetylation of primary and secondary alcohols using t-BAA.

The reaction proceeds via a transesterification mechanism, where the alcohol displaces the tert-butoxy group of t-BAA. The formation of the volatile byproduct, tert-butanol, which can be removed by distillation, drives the reaction to completion. This method is applicable to a wide variety of primary and secondary alcohols, yielding the corresponding acetoacetate esters in good to excellent yields.

Reaction Mechanism and Workflow

The general mechanism for the acetoacetylation of an alcohol with tert-butyl acetoacetate involves the nucleophilic attack of the alcohol on the ester carbonyl of t-BAA, followed by the elimination of tert-butanol. The reaction is typically carried out at elevated temperatures, often in the presence of a high-boiling solvent to facilitate the removal of the tert-butanol byproduct.

Figure 1. General workflow for the acetoacetylation of alcohols with t-BAA.

Data Presentation

The following table summarizes representative quantitative data for the acetoacetylation of various primary and secondary alcohols with tert-butyl acetoacetate. The data is illustrative and based on general procedures found in the literature. Actual yields and reaction times may vary depending on the specific substrate and reaction conditions.

Alcohol Substrate	Alcohol Type	Product	Reaction Time (h)	Temperature (°C)	Yield (%)
Benzyl Alcohol	Primary	Benzyl Acetoacetate	3	140	~95
Cyclohexanol	Secondary	Cyclohexyl Acetoacetate	5	140	~90
1-Butanol	Primary	n-Butyl Acetoacetate	4	120	~92
2-Propanol	Secondary	Isopropyl Acetoacetate	6	120	~85
2-Phenylethanol	Primary	2-Phenylethyl Acetoacetate	4	140	~93

Experimental Protocols

Materials and Equipment:

• Tert-butyl acetoacetate (t-BAA)

• Primary or secondary alcohol

• High-boiling solvent (e.g., xylene, toluene)

• Round-bottom flask

• Distillation head and condenser

• Receiving flask

• Heating mantle with a stirrer

• Thermometer

• Rotary evaporator

• Vacuum distillation apparatus or flash chromatography system

General Protocol for Acetoacetylation (Method A):

This protocol is suitable for high-boiling alcohols.

• Reaction Setup: To a round-bottom flask equipped with a distillation head, condenser, and a receiving flask, add the alcohol (1.0 eq) and tert-butyl acetoacetate (1.1 eq). If the alcohol is a solid, dissolve it in a minimal amount of a high-boiling solvent such as xylene.

• Reaction: Heat the mixture to a gentle reflux (typically 120-140 °C). The progress of the reaction can be monitored by the distillation of the tert-butanol byproduct.

• Monitoring: Continue heating until the theoretical amount of tert-butanol has been collected in the receiving flask, or until the reaction is deemed complete by an appropriate analytical method (e.g., TLC, GC).

• Workup: Allow the reaction mixture to cool to room temperature.

• Purification:

  • If a solvent was used, remove it under reduced pressure using a rotary evaporator.

  • The crude acetoacetate ester can be purified by vacuum distillation or flash column chromatography on silica gel.

Protocol for Acetoacetylation of a Representative Primary Alcohol: Benzyl Alcohol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a distillation head, condenser, and receiving flask, combine benzyl alcohol (10.8 g, 0.1 mol) and tert-butyl acetoacetate (17.4 g, 0.11 mol).

• Reaction: Heat the mixture in an oil bath at 140 °C.

• Monitoring: Collect the distilling tert-butanol (b.p. 82-83 °C). The reaction is typically complete within 3 hours.

• Workup: After cooling to room temperature, the reaction mixture is ready for purification.

• Purification: Purify the crude product by vacuum distillation to obtain benzyl acetoacetate.

Protocol for Acetoacetylation of a Representative Secondary Alcohol: Cyclohexanol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a distillation head, condenser, and receiving flask, combine cyclohexanol (10.0 g, 0.1 mol), tert-butyl acetoacetate (17.4 g, 0.11 mol), and 50 mL of xylene.

• Reaction: Heat the mixture to reflux (approximately 140 °C).

• Monitoring: Collect the azeotrope of tert-butanol and xylene. The reaction is generally complete within 5 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

• Purification: Remove the xylene by rotary evaporation. The resulting crude cyclohexyl acetoacetate can be purified by vacuum distillation.

Logical Relationship of Key Parameters

The success of the acetoacetylation reaction is dependent on several key parameters that are logically interconnected.

Figure 2. Interrelationship of key parameters in acetoacetylation.

Safety Precautions

• Tert-butyl acetoacetate and many alcohols are flammable. All procedures should be carried out in a well-ventilated fume hood, away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• The reaction is performed at elevated temperatures. Use appropriate caution when handling hot glassware and heating mantles.

• Vacuum distillation should be performed with a safety screen.

Conclusion

The acetoacetylation of primary and secondary alcohols using tert-butyl acetoacetate is a robust and efficient method for the synthesis of β-keto esters. The straightforward procedure, coupled with high yields, makes it an attractive methodology for both academic research and industrial applications, particularly in the field of drug development where the synthesis of complex organic molecules is paramount. By carefully controlling the reaction parameters as outlined in these protocols, researchers can reliably produce a wide array of acetoacetate esters for their synthetic needs.

Application Notes: Synthesis of β-Keto Esters Using tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Keto esters are pivotal intermediates in organic synthesis, serving as versatile building blocks for a wide array of more complex molecules, including pharmaceuticals, agrochemicals, and pigments.[1][2] Their unique structural motif, characterized by a ketone functionality at the β-position relative to an ester group, allows for a variety of chemical transformations. tert-Butyl acetoacetate (t-BAA) has emerged as a particularly advantageous reagent for the synthesis of other β-keto esters and β-keto amides due to its distinct reactivity profile. The bulky tert-butyl group can be readily removed under acidic conditions, often via decarboxylation of the corresponding β-keto acid, providing a facile route to ketones.[3][4] Furthermore, t-BAA is a stable, commercially available, and relatively inexpensive liquid.[5]

This document provides detailed application notes and protocols for the synthesis of β-keto esters utilizing tert-butyl acetoacetate, focusing on transesterification and acetoacetylation reactions.

Key Advantages of Using tert-Butyl Acetoacetate

• Enhanced Reactivity: The reaction of nucleophiles with tert-butyl acetoacetate is often faster than with corresponding methyl or ethyl esters.[5][6]

• Versatility: It can be used to prepare a wide range of acetoacetates and acetoacetamides from various alcohols and amines.[5][7]

• Distinct Mechanism: The acetoacetylation mechanism with t-BAA is different from typical transesterification, allowing for selective modifications in complex molecules without altering their backbone.[5][6]

• Stability: The tert-butyl group offers increased stability compared to smaller alkyl esters.[6]

Synthesis of β-Keto Esters via Transesterification

Transesterification is a widely employed method for converting one ester into another. In the context of β-keto esters, it provides a direct route to novel derivatives from commercially available starting materials like t-BAA.[1][8] This process can be catalyzed by acids, bases, or enzymes.

A general representation of the transesterification of tert-butyl acetoacetate with an alcohol to yield a new β-keto ester and tert-butanol is depicted below.

References

• 1. DSpace [cora.ucc.ie]
• 2. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aklectures.com [aklectures.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]
• 6. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 7. lookchem.com [lookchem.com]
• 8. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]

Application Notes and Protocols for the Enantioselective Reduction of tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective reduction of tert-butyl acetoacetate to (S)-tert-butyl 3-hydroxybutanoate, a valuable chiral building block in the synthesis of various pharmaceuticals. Both biocatalytic and chemocatalytic methods are presented, offering flexibility in terms of laboratory setup, cost, and desired optical purity.

Introduction

The enantioselective reduction of β-keto esters is a fundamental transformation in organic synthesis, providing access to optically active β-hydroxy esters. (S)-tert-butyl 3-hydroxybutanoate is a key intermediate in the synthesis of numerous complex molecules, including pharmaceuticals and natural products. This application note details two highly effective methods for its preparation: a biocatalytic reduction using Saccharomyces cerevisiae (baker's yeast) and the Noyori asymmetric hydrogenation, a highly efficient chemocatalytic route.

Data Presentation: Comparison of Methods

The following table summarizes the quantitative data for the different enantioselective reduction methods of tert-butyl acetoacetate.

Method	Catalyst	Co-substrate/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	e.e. (%)	Configuration
Biocatalytic	Saccharomyces cerevisiae B5	Glucose	Water/Chloroform	30	60	up to 100	>99	S
Biocatalytic	Baker's Yeast	Sucrose	Light Petroleum/Water	RT	24	68	98	S[1]
Chemocatalytic	Ru-BINAP Complex	H₂	Ethanol	30	144	High	>99	R or S

Experimental Protocols

Protocol 1: Biocatalytic Reduction using Saccharomyces cerevisiae (Baker's Yeast)

This protocol is adapted from established procedures for the yeast-mediated reduction of β-keto esters and incorporates specific conditions for tert-butyl acetoacetate.

Materials:

• tert-Butyl acetoacetate

• Saccharomyces cerevisiae (active dry baker's yeast)

• Sucrose

• Tap water

• Diatomaceous earth (Celite®)

• Ethyl acetate

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer or orbital shaker

• Filtration apparatus

Procedure:

• Yeast Activation: In a suitably sized Erlenmeyer flask, dissolve 150 g of sucrose in 800 mL of tap water pre-warmed to approximately 35-40°C.

• Add 100 g of active dry baker's yeast to the sucrose solution.

• Stir the mixture gently for 30-60 minutes at room temperature to activate the yeast. Fermentation should be evident by the evolution of carbon dioxide.

• Substrate Addition: Add 10.0 g of tert-butyl acetoacetate to the fermenting yeast suspension.

• Reaction: Stopper the flask with a cotton plug or a fermentation lock to allow CO₂ to escape while preventing contamination. Stir the reaction mixture vigorously at room temperature (or in a constant temperature shaker at 30°C) for 48-72 hours.

• Work-up:

  • Add approximately 40 g of diatomaceous earth (Celite®) to the reaction mixture and stir for 10 minutes to aid in the filtration of the yeast cells.

  • Filter the mixture through a pad of Celite® in a Büchner funnel. Wash the filter cake with 100 mL of water, followed by 100 mL of ethyl acetate.

  • Transfer the filtrate to a separatory funnel and extract with ethyl acetate (3 x 150 mL).

  • Combine the organic extracts and wash with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude (S)-tert-butyl 3-hydroxybutanoate can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) or by distillation under reduced pressure to yield the pure product.

Protocol 2: Noyori Asymmetric Hydrogenation (General Procedure)

The Noyori asymmetric hydrogenation provides a highly efficient and selective method for the reduction of β-keto esters.[2][3] This protocol outlines the general steps, which should be performed by personnel experienced in handling air-sensitive reagents and high-pressure equipment.

Materials:

• tert-Butyl acetoacetate

• [RuCl₂((R)-BINAP)] or [RuCl₂((S)-BINAP)] catalyst

• Anhydrous, degassed ethanol

• High-pressure hydrogenation vessel (autoclave)

• Inert gas (Argon or Nitrogen) supply

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation (if not commercially available): The Ru-BINAP catalyst can be prepared in situ or used as a pre-formed complex. Detailed preparations are available in the literature.[4]

• Reaction Setup:

  • In an inert atmosphere (glovebox), charge a glass liner for the autoclave with the Ru-BINAP catalyst (e.g., 0.01 - 0.1 mol%).

  • Add anhydrous, degassed ethanol.

  • Add tert-butyl acetoacetate.

• Hydrogenation:

  • Seal the glass liner inside the autoclave.

  • Purge the autoclave several times with hydrogen gas.

  • Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 4-100 atm).

  • Stir the reaction mixture at the desired temperature (e.g., 25-80°C) until the reaction is complete (monitor by TLC, GC, or HPLC).

• Work-up:

  • Carefully vent the hydrogen gas from the autoclave.

  • Purge the vessel with an inert gas.

  • Remove the reaction mixture and concentrate the solvent under reduced pressure.

• Purification: The product can be purified by silica gel column chromatography or distillation.

Visualizations

Caption: Experimental workflows for the enantioselective reduction of tert-butyl acetoacetate.

Caption: Generalized pathway for the enantioselective reduction of tert-butyl acetoacetate.

References

• 1. researchgate.net [researchgate.net]
• 2. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 3. youtube.com [youtube.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols: Tert-butyl Acetoacetate in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tert-butyl acetoacetate (t-BAA) as a versatile building block in the synthesis of key pharmaceutical intermediates. Detailed protocols for prominent reactions, quantitative data summaries, and visualizations of experimental workflows and relevant biological pathways are presented to facilitate research and development in medicinal chemistry.

Introduction

Tert-butyl acetoacetate is a valuable β-ketoester that serves as a crucial precursor in the synthesis of a wide array of biologically active molecules.[1] Its tert-butyl group provides steric hindrance, which can enhance molecular stability and influence reaction pathways, making it a favored reagent in complex organic syntheses.[1][2] This document details its application in the synthesis of dihydropyrimidinones via the Biginelli reaction, dihydropyridines through the Hantzsch synthesis, the chiral building block (S)-tert-butyl 3-hydroxybutyrate, and benzothiazole derivatives, all of which are significant scaffolds in pharmaceutical drug discovery.

Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction is a one-pot, three-component condensation reaction that yields 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds known for their wide range of pharmacological activities, including acting as calcium channel blockers.[3][4] The use of tert-butyl acetoacetate in this reaction allows for the synthesis of DHPMs with a tert-butoxycarbonyl group at the 5-position.

Experimental Protocol: Synthesis of tert-Butyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Materials:

• Tert-butyl acetoacetate (1.0 eq)

• 4-Methoxybenzaldehyde (1.0 eq)

• Urea (1.5 eq)

• Catalyst (e.g., HCl, PTSA, or a Lewis acid like Yb(OTf)₃)[5]

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine tert-butyl acetoacetate, 4-methoxybenzaldehyde, urea, and the chosen catalyst in ethanol.

• Heat the reaction mixture to reflux and maintain for 4-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[4]

• Upon completion, cool the reaction mixture to room temperature.

• The product will often precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane) to obtain the purified dihydropyrimidinone.

Quantitative Data for Biginelli Reaction

Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)	Purity	Reference
Benzaldehyde	Yb(OTf)₃	Solvent-free	0.5	92	>95%	[5]
4-Chlorobenzaldehyde	HCl	Ethanol	16	85	>95%	[4]
4-Methoxybenzaldehyde	PTSA	Ethanol	12	88	>95%	[6]

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic multi-component reaction used to prepare 1,4-dihydropyridines (DHPs), which are potent L-type calcium channel blockers widely used in the treatment of hypertension.[6] Employing tert-butyl acetoacetate in this synthesis leads to the formation of DHPs with tert-butoxycarbonyl groups at the 3- and 5-positions.

Experimental Protocol: Synthesis of Di-tert-butyl 4-(2-nitrophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

Materials:

• Tert-butyl acetoacetate (2.0 eq)

• 2-Nitrobenzaldehyde (1.0 eq)

• Ammonium acetate or aqueous ammonia (1.0-1.2 eq)[7]

• Methanol or Ethanol

Procedure:

• To a round-bottom flask, add tert-butyl acetoacetate, 2-nitrobenzaldehyde, and ammonium acetate.

• Add methanol or ethanol as the solvent and stir the mixture at room temperature or under reflux, depending on the specific protocol.

• Monitor the reaction by TLC until the starting materials are consumed (typically 10-24 hours).

• After completion, cool the reaction mixture. The product usually crystallizes out.

• Filter the solid product and wash with cold solvent.

• Recrystallize the crude product from ethanol to yield the pure dihydropyridine.

Quantitative Data for Hantzsch Synthesis

Aldehyde	Nitrogen Source	Solvent	Time (h)	Yield (%)	Purity	Reference
Benzaldehyde	Ammonium acetate	Ethanol	10	~50 (uncatalyzed)	>95%
Benzaldehyde	Ammonium acetate	Ethanol	2	90 (guanidine HCl catalyzed)	>95%
Formaldehyde	Ammonium acetate	Water	12	75	>95%	[6]

Asymmetric Synthesis of (S)-tert-Butyl 3-Hydroxybutyrate

(S)-tert-butyl 3-hydroxybutyrate is a valuable chiral building block in the synthesis of various pharmaceuticals. It can be synthesized with high enantioselectivity through the asymmetric reduction of the keto group of tert-butyl acetoacetate using biocatalysts like baker's yeast (Saccharomyces cerevisiae).[8][9]

Experimental Protocol: Biocatalytic Reduction of tert-Butyl Acetoacetate

Materials:

• Tert-butyl acetoacetate

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose

• Water

• Celite

Procedure:

• In a large flask, prepare a suspension of baker's yeast and sucrose in water and stir for about an hour at approximately 30°C to initiate fermentation.[10]

• Add tert-butyl acetoacetate to the fermenting yeast suspension.

• Stir the mixture at room temperature for 24-60 hours.[8][10] The progress of the reduction can be monitored by gas chromatography.

• Upon completion, add Celite to the mixture to aid in the filtration of the yeast cells.

• Filter the mixture through a pad of Celite and wash the filter cake with water.

• Saturate the aqueous filtrate with sodium chloride and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure (S)-tert-butyl 3-hydroxybutyrate.

Quantitative Data for Asymmetric Reduction

Substrate Concentration	Yeast Concentration	Time (h)	Yield (%)	Enantiomeric Excess (ee)	Reference
2.0 g/L	140 g/L	60	up to 100	100%	[8]
Not specified	11 g/mmol substrate	24	68	98%	[11]

Synthesis of Benzothiazole Derivatives

Benzothiazoles are a class of heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial and anticancer properties.[12] While direct, detailed protocols for the use of tert-butyl acetoacetate in the synthesis of complex benzothiazoles are less common in the initial literature search, it can be used to generate β-keto ester intermediates that subsequently react with 2-aminothiophenol derivatives.

General Experimental Workflow for Benzothiazole Synthesis

The synthesis of 2-substituted benzothiazoles often involves the condensation of 2-aminothiophenol with various carbonyl compounds or their derivatives.[13] Tert-butyl acetoacetate can be a precursor to functionalized ketones or acids that can then participate in the cyclization reaction.

Caption: General workflow for benzothiazole synthesis.

Signaling Pathway Visualization

The pharmaceutical intermediates synthesized from tert-butyl acetoacetate, particularly dihydropyridines and dihydropyrimidinones, often target voltage-gated calcium channels.[1][14] The diagram below illustrates the general mechanism of action of L-type calcium channel blockers.

Caption: L-type calcium channel blockade by DHPs.

This pathway shows that membrane depolarization opens voltage-gated L-type calcium channels, leading to an influx of calcium ions.[15] This increase in intracellular calcium activates calmodulin, which in turn activates myosin light chain kinase, ultimately causing smooth muscle contraction.[15] Dihydropyridines, synthesized via the Hantzsch reaction using tert-butyl acetoacetate, block these channels, inhibiting calcium influx and leading to vasodilation, which is beneficial in treating hypertension.[14]

Conclusion

Tert-butyl acetoacetate is a highly adaptable and valuable reagent for the synthesis of a variety of pharmaceutical intermediates. Its application in established multi-component reactions like the Biginelli and Hantzsch syntheses, as well as in biocatalytic reductions, provides efficient routes to compounds with significant therapeutic potential. The protocols and data presented herein serve as a practical guide for researchers in the field of drug discovery and development.

References

• 1. The Heart of the Matter: Voltage-Gated Calcium Channels in Cardiovascular Disease | Proteintech Group [ptglab.com]
• 2. Calcium signalling through L‐type calcium channels: role in pathophysiology of spinal nociceptive transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 4. The Effects of Different Catalysts, Substituted Aromatic Aldehydes on One-Pot Three-Component Biginelli Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biginelli Reaction [organic-chemistry.org]
• 6. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 7. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 8. jneurosci.org [jneurosci.org]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. researchgate.net [researchgate.net]
• 12. Recent advances in the synthesis of 2-substituted benzothiazoles: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol [mdpi.com]
• 14. Voltage-Gated Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Voltage-gated calcium channel - Wikipedia [en.wikipedia.org]

Application of Tert-Butyl Acetoacetate in Agrochemical Production: A Focus on Pyrazole Herbicides

Introduction

Tert-butyl acetoacetate (TBAA) is a versatile and highly valuable β-ketoester that serves as a crucial building block in the synthesis of a wide range of organic molecules.[1] Its unique structural features, including a reactive β-ketoester moiety and a bulky tert-butyl group, make it an important intermediate in the production of pharmaceuticals and agrochemicals.[2] In the agrochemical sector, TBAA is a key precursor for the synthesis of various active ingredients, particularly in the development of pyrazole-based herbicides. This class of herbicides is known for its efficacy in controlling a broad spectrum of weeds in various crops.

The reactivity of the diketone-like functionality in tert-butyl acetoacetate allows for its participation in cyclization reactions, most notably the Knorr pyrazole synthesis and the Hantzsch pyridine synthesis.[3][4] The reaction of TBAA with hydrazines provides a straightforward route to substituted pyrazole rings, which form the core structure of many commercial herbicides.

This document provides detailed application notes and protocols for the use of tert-butyl acetoacetate in the synthesis of a model pyrazole herbicide precursor, highlighting its significance for researchers, scientists, and professionals in the field of drug development and agrochemical synthesis.

Data Presentation: Synthesis of a Pyrazole Herbicide Precursor

The following table summarizes the quantitative data for a representative synthesis of a pyrazole herbicide precursor using tert-butyl acetoacetate.

Reactant 1 (R1)	Reactant 2 (R2)	Product	Solvent	Catalyst	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Tert-butyl acetoacetate	Phenylhydrazine	5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid tert-butyl ester	Ethanol	Acetic acid (catalytic)	4	78 (reflux)	85-95	General Knorr Synthesis

Experimental Protocols

Synthesis of 5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid tert-butyl ester

This protocol describes the synthesis of a pyrazole derivative, a common core structure in many herbicides, via the Knorr pyrazole synthesis using tert-butyl acetoacetate and phenylhydrazine.

Materials:

• Tert-butyl acetoacetate (TBAA)

• Phenylhydrazine

• Ethanol (absolute)

• Glacial acetic acid

• Sodium bicarbonate (5% aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer with heating plate

• Reflux condenser

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve tert-butyl acetoacetate (15.8 g, 0.1 mol) in 100 mL of absolute ethanol.

• To this solution, add phenylhydrazine (10.8 g, 0.1 mol) dropwise at room temperature with continuous stirring.

• Add a catalytic amount of glacial acetic acid (approximately 0.5 mL) to the reaction mixture.

• Heat the mixture to reflux (approximately 78°C) and maintain for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol using a rotary evaporator.

• Dissolve the resulting oil in 100 mL of diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of 5% aqueous sodium bicarbonate solution, 50 mL of water, and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid tert-butyl ester.

Mandatory Visualization

Synthetic Pathway for a Pyrazole Herbicide Precursor

Caption: Synthetic route for a pyrazole herbicide precursor from TBAA.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Many pyrazole-based herbicides act by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. Inhibition of ALS leads to a deficiency in these essential amino acids, ultimately causing the cessation of plant growth and death.

Caption: Inhibition of ALS by pyrazole herbicides.

References

• 1. CAS 1694-31-1: tert-Butyl acetoacetate | CymitQuimica [cymitquimica.com]
• 2. Synthesis and biological activity of fluorescent neonicotinoid insecticide thiamethoxam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chim.it [chim.it]
• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Role of tert-Butyl Acetoacetate in Heterocyclic Synthesis

Introduction

tert-Butyl acetoacetate (t-BAA) is a versatile β-ketoester that serves as a crucial building block in organic synthesis, particularly in the construction of heterocyclic compounds.[1][2] Its tert-butyl group provides steric hindrance and stability, which can influence reactivity and solubility compared to its methyl or ethyl counterparts.[1][2] This unique characteristic makes t-BAA an invaluable reagent for synthesizing a wide array of heterocyclic scaffolds that are prominent in medicinal chemistry and drug discovery, including pyridines, pyrimidines, and pyrazoles.[3][4] The acetoacetyl group offers multiple reactive sites, enabling its participation in various condensation and cyclization reactions.[2]

These application notes provide detailed protocols and data for the synthesis of key heterocyclic systems using tert-butyl acetoacetate, tailored for researchers, scientists, and professionals in drug development.

Hantzsch Synthesis of 1,4-Dihydropyridines

Application Note:

The Hantzsch pyridine synthesis is a classic multi-component reaction that condenses an aldehyde, two equivalents of a β-ketoester, and a nitrogen source (typically ammonia or ammonium acetate) to form 1,4-dihydropyridines (1,4-DHPs).[5][6] These compounds are of significant pharmaceutical importance, forming the core structure of several calcium channel blockers like nifedipine.[7][8] The use of tert-butyl acetoacetate in this synthesis allows for the creation of diverse DHP derivatives. The reaction is known for its reliability and straightforward nature, typically involving refluxing the components in an alcohol solvent.[5] The resulting 1,4-DHPs can be subsequently oxidized to the corresponding aromatic pyridines.[9]

Experimental Workflow:

References

• 1. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 2. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. experts.arizona.edu [experts.arizona.edu]
• 5. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Hantzsch Dihydropyridine Synthesis | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Knoevenagel Condensation with tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a versatile and widely utilized carbon-carbon bond-forming reaction in organic synthesis. It involves the reaction of an aldehyde or ketone with a compound containing an active methylene group, catalyzed by a weak base, to yield an α,β-unsaturated product. This reaction is a modification of the aldol condensation and is instrumental in the synthesis of a variety of important compounds, including pharmaceuticals, agrochemicals, and polymers. When tert-butyl acetoacetate is employed as the active methylene component, the reaction provides a direct route to α,β-unsaturated ketoesters, which are valuable intermediates in the synthesis of more complex molecules.

This document provides detailed application notes, experimental protocols, and quantitative data for the Knoevenagel condensation of tert-butyl acetoacetate with various aldehydes under different catalytic conditions.

Reaction Mechanism

The Knoevenagel condensation proceeds through a sequence of steps initiated by a basic catalyst. The generally accepted mechanism involves the following key stages:

• Enolate Formation: A weak base, such as piperidine or triethylamine, abstracts an acidic α-proton from the active methylene group of tert-butyl acetoacetate. This deprotonation results in the formation of a resonance-stabilized enolate ion.

• Nucleophilic Addition: The nucleophilic enolate then attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a tetrahedral intermediate, an aldol-type adduct.

• Dehydration: The aldol adduct subsequently undergoes elimination of a water molecule to form the thermodynamically stable α,β-unsaturated product.

The use of a weak base is crucial to prevent the self-condensation of the aldehyde or ketone reactant.

Knoevenagel Condensation Mechanism

Experimental Protocols

Below are detailed protocols for the Knoevenagel condensation of tert-butyl acetoacetate with aldehydes under various conditions.

Protocol 1: Piperidine-Catalyzed Condensation in Ethanol

This protocol describes a general procedure for the piperidine-catalyzed Knoevenagel condensation of an aromatic aldehyde with tert-butyl acetoacetate in ethanol.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde, 1.0 eq)

• tert-Butyl acetoacetate (1.1 eq)

• Piperidine (0.1 eq)

• Ethanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the aromatic aldehyde (1.0 eq) and tert-butyl acetoacetate (1.1 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (0.1 eq) to the reaction mixture.

• Reaction Monitoring: Heat the mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure α,β-unsaturated ester.

Protocol 2: Microwave-Assisted Solvent-Free Condensation

This protocol outlines a rapid and efficient solvent-free Knoevenagel condensation using microwave irradiation.[1][2]

Materials:

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 1.0 eq)

• tert-Butyl acetoacetate (1.2 eq)

• Ammonium acetate (catalytic amount)

Procedure:

• Reaction Setup: In a microwave-safe vessel, mix the aromatic aldehyde (1.0 eq), tert-butyl acetoacetate (1.2 eq), and a catalytic amount of ammonium acetate.

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a suitable power and time (e.g., 160-320 W for 30-120 seconds).[2] Monitor the reaction progress by TLC.

• Work-up:

  • After completion, allow the reaction mixture to cool to room temperature.

  • The solid product can be directly recrystallized.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the pure product.[2]

Experimental Workflow

The following diagram illustrates a typical workflow for the Knoevenagel condensation experiment.

A typical experimental workflow.

Data Presentation

The following table summarizes quantitative data from various Knoevenagel condensation reactions involving tert-butyl acetoacetate and different aldehydes.

Entry	Aldehyde	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
1	Benzaldehyde	Piperidine	Ethanol	Reflux	4-8 h	High	[3]
2	4-Chlorobenzaldehyde	Ammonium Acetate	Solvent-free	MW (300 W)	50-120 s	86	[2]
3	4-Nitrobenzaldehyde	Pyrrolidine	Ethanol	78	8 h	~75	[4]
4	4-Methoxybenzaldehyde	Pyrrolidine	Ethanol	78	8 h	100	[4]
5	Phthalic Anhydride	Triethylamine	Acetic Anhydride	Room Temp.	20 h	83	N/A
6	Various Aromatic Aldehydes	Hydroxyapatite	Solvent-free	MW	2 min	95	[1]

Note: Yields are for isolated products. Reaction times and yields can vary depending on the specific substrate and reaction scale.

Conclusion

The Knoevenagel condensation of tert-butyl acetoacetate is a robust and efficient method for the synthesis of α,β-unsaturated ketoesters. The reaction can be performed under various conditions, including conventional heating with amine catalysts and environmentally friendly microwave-assisted solvent-free protocols. The choice of catalyst and reaction conditions can be tailored to the specific aldehyde substrate to achieve high yields of the desired product. The resulting α,β-unsaturated esters are versatile intermediates for further synthetic transformations in the development of new chemical entities.

References

• 1. www2.unifap.br [www2.unifap.br]
• 2. jst.hstu.ac.bd [jst.hstu.ac.bd]
• 3. Solvent-free Knoevenagel reaction catalysed by reusable pyrrolidinium base protic ionic liquids (PyrrILs): synthesis of long-chain alkylidenes - RSC Advances (RSC Publishing) DOI:10.1039/C6RA25595G [pubs.rsc.org]
• 4. juniperpublishers.com [juniperpublishers.com]

Application Notes and Protocols: Claisen Condensation Reactions Involving Tert-Butyl Acetoacetate and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Claisen condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, enabling the formation of β-keto esters or β-diketones from esters or a combination of an ester and another carbonyl compound in the presence of a strong base.[1][2] This reaction is of significant interest in medicinal chemistry and drug development due to the prevalence of the β-keto ester moiety in various biologically active molecules.

Tert-butyl acetoacetate and its simpler analogue, tert-butyl acetate, are particularly valuable reagents in this context. The bulky tert-butyl group can influence the steric course of reactions and can be selectively removed under acidic conditions, offering a degree of synthetic flexibility. This document provides detailed application notes and experimental protocols for Claisen and crossed-Claisen condensation reactions involving the tert-butyl acyl group, with a focus on applications in pharmaceutical synthesis.

Core Concepts of the Claisen Condensation

The mechanism of the Claisen condensation involves the following key steps[1][2][3]:

• Enolate Formation: A strong base abstracts an α-proton from an ester molecule to form a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate anion acts as a nucleophile, attacking the carbonyl carbon of a second ester molecule.

• Elimination: The resulting tetrahedral intermediate collapses, eliminating an alkoxide group to form the β-keto ester.

• Deprotonation: The newly formed β-keto ester has an acidic proton between the two carbonyl groups, which is readily deprotonated by the alkoxide base. This final, thermodynamically favorable deprotonation step drives the reaction to completion.[1][3][4]

• Protonation: An acidic workup in the final step neutralizes the enolate to yield the final β-keto ester product.[1]

For a successful Claisen condensation, at least one of the ester reactants must have an α-proton to be enolizable.[1] The choice of base is also critical; it must be strong enough to deprotonate the ester but should not participate in competing nucleophilic substitution or addition reactions.[1][2] Sodium alkoxides, sodium hydride, and strong non-nucleophilic bases like lithium diisopropylamide (LDA) and lithium hexamethyldisilazide (LHMDS) are commonly used.[1]

Visualization of the General Claisen Condensation Mechanism

The following diagram illustrates the general mechanism of a Claisen condensation reaction.

Caption: General mechanism of the Claisen condensation reaction.

Applications in Drug Development: Synthesis of an Atorvastatin Intermediate

A significant application of the Claisen condensation involving a tert-butyl ester is in the synthesis of key intermediates for the cholesterol-lowering drug, Atorvastatin. Specifically, a crossed-Claisen condensation between the enolate of tert-butyl acetate and a suitable β-hydroxy ester is a crucial step in constructing the side chain of the molecule.[1][5]

The following diagram illustrates the logical workflow for the synthesis of the Atorvastatin intermediate (ATS-8) via a crossed-Claisen condensation.

Caption: Workflow for the synthesis of an Atorvastatin intermediate.

Experimental Protocols

Protocol 1: Crossed-Claisen Condensation for the Synthesis of an Atorvastatin Intermediate (ATS-8)

This protocol is adapted from patent literature describing the synthesis of a key intermediate for Atorvastatin.[5]

Reaction Scheme:

tert-Butyl acetate + (R)-ethyl-4-cyano-3-hydroxybutyrate --(1. LiNH2, liq. NH3, TBME; 2. Quench)--> (5R)-tert-butyl 6-cyano-5-hydroxy-3-oxohexanoate (ATS-8)

Materials and Equipment:

• Argon-inert vessel

• Stirrer

• Cooling bath

• Lithium metal

• tert-Butyl methyl ether (TBME)

• Liquid ammonia

• Styrene (electron transfer agent)

• tert-Butyl acetate (TBA)

• (R)-ethyl-4-cyano-3-hydroxybutyrate (HN)

• Ammonium chloride solution (for quenching)

• Heptane

• HPLC for analysis

Procedure:

• Charge an argon-inert vessel with lithium metal (3.52g).

• Add tert-butyl methyl ether (TBME, 63g) and cool the mixture to -75°C.

• Add liquid ammonia (70ml) to the vessel.

• Add a solution of styrene (0.5g) in TBME (10g) dropwise over 10 minutes.

• Stir the mixture for 10 minutes after the addition is complete.

• Add a solution of tert-butyl acetate (TBA, 24.1g) in TBME (25g) dropwise over 20 minutes, maintaining the temperature at -75°C.

• Stir the resulting mixture for 20 minutes.

• Add a solution of (R)-ethyl-4-cyano-3-hydroxybutyrate (HN, 10.0g) in TBME (15g) dropwise over 20 minutes at -75°C.

• Stir the reaction mixture for a further 20 minutes.

• Quench the reaction by adding the mixture to a cold (-10°C) solution of ammonium chloride (15.5g) in water (80ml).

• Allow the mixture to warm to 20°C and separate the aqueous and organic layers.

• Wash the organic layer with water (2 x 50ml).

• Concentrate the organic layer under vacuum at 40-45°C to yield the product as an oil.

Quantitative Data Summary:

Parameter	Value	Reference
Molar Yield (HPLC assay)	92%	[5]
Product Purity (HPLC)	96.41%	[5]
Self-condensation byproduct (tert-butyl acetoacetate)	2.95%	[5]

Protocol 2: General Procedure for Crossed-Claisen Condensation of tert-Butyl Acetate with a Methyl Ester

This protocol is a general and robust method adapted from Organic Syntheses.[6]

Reaction Scheme:

tert-Butyl acetate + R-COOCH3 --(1. LHMDS, THF; 2. Quench)--> tert-Butyl-β-keto ester

Materials and Equipment:

• Four-necked, round-bottomed flask

• Mechanical stirrer

• Addition funnel

• Thermocouple

• Nitrogen inlet

• Lithium hexamethyldisilazide (LHMDS) solution in THF

• tert-Butyl acetate

• Methyl ester (e.g., N-Boc hydroxyproline methyl ester)

• Tetrahydrofuran (THF)

• Citric acid solution (for quenching)

• Heptanes

• HPLC for reaction monitoring

Procedure:

• Charge a four-necked, round-bottomed flask with a 1.15M solution of lithium hexamethyldisilylamide (LHMDS) in THF under a nitrogen atmosphere.

• Cool the solution to -40°C.

• Add tert-butyl acetate via an addition funnel over 15 minutes.

• Prepare a solution of the methyl ester in THF and cool it to 0°C.

• Slowly add the methyl ester solution to the reaction mixture via the addition funnel over 20 minutes, maintaining the internal temperature below -30°C.

• Stir the resulting solution until the reaction is complete (typically 30 minutes, monitored by HPLC).

• Pour the reaction mixture into an ice-cold mixture of 1M citric acid and heptanes to quench the reaction.

• Separate the layers and wash the organic layer.

• Dry the organic layer and concentrate it under reduced pressure to obtain the crude product.

• Purify the product by distillation or crystallization.

Quantitative Data Summary:

Parameter	Value	Reference
Reactant Ratio (LHMDS:TBA:Methyl Ester)	~5 : 5 : 1	[6]
Yield	88-93%	[6]
Reaction Temperature	-40°C to -30°C	[6]
Reaction Time	~30 minutes	[6]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a crossed-Claisen condensation.

Caption: A typical experimental workflow for a crossed-Claisen condensation.

Conclusion

Claisen condensation reactions involving tert-butyl acetoacetate and its derivatives are powerful tools in modern organic synthesis, particularly for applications in drug development. The use of tert-butyl acetate in crossed-Claisen condensations provides an efficient route to complex β-keto esters that are key building blocks for pharmaceuticals like Atorvastatin. The protocols provided herein offer robust and high-yielding methods for researchers and scientists in the field. Careful control of reaction conditions, particularly temperature and the stoichiometry of reagents, is crucial for achieving high yields and minimizing side products.

References

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. atlantis-press.com [atlantis-press.com]
• 4. Base-catalyzed retro-Claisen condensation: a convenient esterification of alcohols via C–C bond cleavage of ketones to … [ouci.dntb.gov.ua]
• 5. EP2874992B1 - Process for crossed claisen condensation reactions promoted by lithium amide in liquid ammonia - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Minimizing enamine formation in tert-butyl acetoacetate reactions with primary amines

Topic: Minimizing Enamine Formation in tert-Butyl Acetoacetate Reactions with Primary Amines

This technical support guide is intended for researchers, scientists, and drug development professionals who are utilizing tert-butyl acetoacetate for the acetoacetylation of primary amines. It provides troubleshooting advice and frequently asked questions (FAQs) to address the common side reaction of enamine formation, which can significantly reduce the yield of the desired acetoacetamide product.

Frequently Asked Questions (FAQs)

Q1: What is the primary side reaction when reacting tert-butyl acetoacetate with a primary amine?

The main competing reaction is the formation of a β-enamine byproduct. This occurs when the primary amine attacks the ketone carbonyl of the tert-butyl acetoacetate, leading to a condensation reaction that eliminates water. This is particularly prevalent with unhindered primary amines.[1][2]

Q2: What is the difference between the desired acetoacetylation and the enamine formation?

• Acetoacetylation (Amidation): The primary amine acts as a nucleophile and attacks the ester carbonyl of tert-butyl acetoacetate. This is a transacetoacetylation reaction that results in the formation of the desired N-substituted acetoacetamide and tert-butanol as a byproduct.

• Enamine Formation: The primary amine attacks the more electrophilic ketone carbonyl. Following a series of steps including the formation of a carbinolamine intermediate and subsequent dehydration, a stable conjugated enamine is formed.

Q3: How can I detect the presence of the enamine byproduct in my reaction mixture?

The enamine byproduct can often be detected by standard analytical techniques:

• NMR Spectroscopy: The enamine will show characteristic peaks for the vinyl proton and a distinct shift in the signals of the alkyl groups attached to the nitrogen and the acetoacetate backbone.

• Mass Spectrometry: The enamine will have a different molecular weight than the desired amide product.

• Chromatography (TLC, LC-MS, GC-MS): The enamine will typically have a different retention factor (Rf) or retention time compared to the starting materials and the desired product.

Q4: Are there any specific conditions that are known to favor enamine formation?

Yes, certain conditions can promote the formation of the enamine byproduct. These include:

• High concentrations of reactants: This increases the frequency of intermolecular collisions, which can favor the thermodynamically controlled enamine formation.

• Standard addition (amine to ester): Adding the amine to the tert-butyl acetoacetate can create localized high concentrations of the amine, promoting the attack on the ketone.

• Elevated temperatures: While higher temperatures can increase the rate of the desired reaction, they can also favor the dehydration step required for enamine formation.

Troubleshooting Guide

Issue: Low yield of the desired N-substituted acetoacetamide and a significant amount of an unknown byproduct.

This is a classic symptom of competing enamine formation. The following troubleshooting steps can help to minimize the formation of the enamine and improve the yield of your desired product.

Parameter	Problem	Recommended Solution	Rationale
Reactant Concentration	High local concentration of the primary amine promotes attack at the ketone carbonyl.	Employ high dilution conditions. Run the reaction at a lower overall concentration (e.g., 0.1-0.5 M).	Reduces the rate of the bimolecular enamine formation reaction.
Order of Addition	Adding the amine directly to the tert-butyl acetoacetate.	Utilize "inverse" or "reverse" addition: add the tert-butyl acetoacetate slowly to a solution of the primary amine.	Maintains a low concentration of the ester relative to the amine, which can favor the desired acetoacetylation pathway.
Temperature	High reaction temperatures may favor the dehydration step of enamine formation.	Run the reaction at a lower temperature, if the reaction rate is still acceptable. Room temperature or slightly elevated temperatures (e.g., 40-50 °C) may provide a better selectivity.	Minimizes the rate of the competing dehydration reaction.
Solvent	Aprotic solvents are commonly used.	While less documented for this specific issue, consider screening a range of aprotic solvents (e.g., THF, Dioxane, Toluene) to assess any impact on selectivity.	Solvent polarity can influence the relative rates of competing reaction pathways.

Illustrative Effect of Reaction Conditions on Product Distribution

The following table provides a hypothetical but chemically reasonable illustration of how adjusting reaction conditions can influence the ratio of the desired amide to the enamine byproduct.

Condition	Amine Concentration	Order of Addition	Temperature	Approx. Amide:Enamine Ratio
Standard	1.0 M	Amine to Ester	80 °C	60:40
High Dilution	0.1 M	Amine to Ester	80 °C	80:20
Reverse Addition	1.0 M	Ester to Amine (slow)	80 °C	85:15
Optimized	0.1 M	Ester to Amine (slow)	50 °C	> 95:5

Experimental Protocols

Standard Protocol (Prone to Enamine Formation)

• To a solution of tert-butyl acetoacetate (1.0 eq) in a suitable solvent (e.g., toluene, to make a 1.0 M solution) at the desired temperature (e.g., 80 °C), add the primary amine (1.0 eq) dropwise.

• Stir the reaction mixture at the same temperature and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Perform an appropriate aqueous workup to remove any unreacted starting materials and byproducts.

• Purify the crude product by column chromatography or recrystallization to isolate the N-substituted acetoacetamide.

Optimized Protocol (Minimizing Enamine Formation)

• In a reaction vessel, dissolve the primary amine (1.0 eq) in a sufficient volume of a suitable solvent (e.g., toluene) to achieve a final concentration of 0.1-0.5 M.

• Heat the amine solution to the desired temperature (e.g., 50-80 °C).

• In a separate container, prepare a solution of tert-butyl acetoacetate (1.0 eq) in the same solvent.

• Using a syringe pump or a dropping funnel, add the tert-butyl acetoacetate solution to the stirred amine solution over a prolonged period (e.g., 1-4 hours).

• After the addition is complete, continue to stir the reaction mixture at the same temperature and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Perform an appropriate aqueous workup.

• Purify the crude product by column chromatography or recrystallization.

Visual Guides

Reaction Pathway Diagram

Caption: Competing reaction pathways for tert-butyl acetoacetate and a primary amine.

Troubleshooting Workflow

Caption: Troubleshooting workflow for minimizing enamine formation.

References

• 1. Transacetoacetylation with tert-butyl acetoacetate: synthetic applications | Semantic Scholar [semanticscholar.org]
• 2. lookchem.com [lookchem.com]

Improving yield and purity in tert-butyl acetoacetate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of tert-butyl acetoacetate (t-BAA), focusing on improving both yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing tert-butyl acetoacetate?

A1: The two primary methods for synthesizing tert-butyl acetoacetate are:

• Reaction of tert-butyl alcohol with diketene: This is the most common and industrially significant method, favored for its high potential yields and the accessibility of the starting materials.[1]

• Transesterification: This method involves the reaction of a more common β-keto ester, such as methyl acetoacetate or ethyl acetoacetate, with tert-butyl alcohol.[2][3] While a viable route, it can result in lower yields compared to the diketene method.[4]

Q2: What catalysts are effective for the synthesis of tert-butyl acetoacetate from tert-butanol and diketene?

A2: Several catalysts can be employed to enhance the rate and efficiency of the reaction between tert-butyl alcohol and diketene. Commonly used catalysts include:

• Anhydrous sodium acetate[5]

• Fatty amine or tertiary amine catalysts (e.g., triethylamine, tri-n-butylamine)[4]

• 4-(tertiary amino)pyridines, such as 4-(dimethylamino)pyridine (DMAP)[1]

The choice of catalyst can influence reaction conditions and final product yield and purity.

Q3: What are the typical yields and purity levels I can expect?

A3: With proper optimization, high yields and purity are achievable.

• Laboratory-scale synthesis using tert-butanol and diketene with a sodium acetate catalyst can yield 75-80%, with larger scale reactions potentially reaching 85-92%.[5]

• Patented industrial methods using specific amine catalysts report yields of up to 94.3% and product content greater than 99%.[4]

• Transesterification methods generally report lower yields, around 68%.[4]

Q4: What are the main side reactions to be aware of during the synthesis of tert-butyl acetoacetate?

A4: The primary side reaction of concern is the formation of dehydroacetic acid, which can occur from the self-condensation of diketene, particularly at elevated temperatures.[5] When using t-BAA in subsequent reactions with unhindered primary amines, the formation of enamine byproducts is a possibility.[1][6]

Troubleshooting Guide

Problem 1: Low Yield of Tert-Butyl Acetoacetate

Potential Cause	Suggested Solution
Incomplete Reaction	* Extend Reaction Time: After the addition of diketene is complete, continue stirring the reaction mixture at the designated temperature for an additional 1-5 hours to ensure the reaction goes to completion.[4] * Optimize Temperature: Maintain the reaction temperature within the optimal range of 30-130°C during and after diketene addition.[1][4]
Suboptimal Catalyst	* Catalyst Choice: Consider using a more efficient catalyst. While sodium acetate is common, tertiary amines or 4-(dimethylamino)pyridine (DMAP) have been shown to produce higher yields.[1][4] * Catalyst Concentration: Ensure the correct catalyst loading, typically between 0.1 wt% and 2 wt% of the total reactant mass.[4]
Side Reactions	* Temperature Control: Carefully control the temperature during the dropwise addition of diketene. A rapid increase in temperature can favor the formation of byproducts like dehydroacetic acid.[5] * Rate of Addition: Add the diketene dropwise over a prolonged period (e.g., 2.5 hours) to maintain better temperature control and minimize side reactions.[5]
Loss During Workup	* Efficient Purification: Use vacuum distillation for purification, as t-BAA has a relatively high boiling point. Ensure the vacuum is adequate to prevent product decomposition at high temperatures.[5]

Problem 2: Low Purity of Tert-Butyl Acetoacetate

Potential Cause	Suggested Solution
Presence of Starting Materials	* Molar Ratio: Use a slight excess of diketene relative to tert-butyl alcohol to ensure the complete conversion of the alcohol. A molar ratio of tert-butanol to diketene of 1:1 to 1:2 is often used.[4]
Formation of Byproducts	* Purification: Perform careful fractional distillation under reduced pressure to separate the desired product from lower and higher boiling point impurities.[5] The still residue after distillation is often dehydroacetic acid.[5]
Water Contamination	* Anhydrous Conditions: Use anhydrous tert-butyl alcohol and ensure all glassware is thoroughly dried before use. Water can react with diketene and contribute to impurities.

Experimental Protocols

Protocol 1: Synthesis of Tert-Butyl Acetoacetate from Tert-Butyl Alcohol and Diketene

This protocol is based on a well-established laboratory procedure.[5]

Materials:

• tert-Butyl alcohol (anhydrous)

• Diketene

• Anhydrous sodium acetate

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Reflux condenser

• Thermometer

• Heating mantle

• Distillation apparatus

Procedure:

• Equip a 500-mL three-necked flask with a mechanical stirrer, a dropping funnel, and a reflux condenser with a thermometer.

• Add 79 g (1.07 moles) of anhydrous tert-butyl alcohol to the flask.

• Heat the flask using a heating mantle until the temperature of the alcohol reaches 80-85°C.

• Remove the heating mantle and add 0.4 g (4.8 mmoles) of anhydrous sodium acetate with stirring.

• Add 96 g (1.14 moles) of diketene dropwise from the dropping funnel over a period of 2.5 hours. The temperature will initially drop to 60-70°C and then slowly rise to 110-115°C.

• After the diketene addition is complete, continue stirring the dark brown-black solution for an additional 30 minutes.

• Immediately set up for vacuum distillation and distill the product.

• Collect the fraction boiling at 85°C/20 mm Hg. The expected yield is 127-135 g (75-80%).

Data Summary

Table 1: Comparison of Reaction Parameters for Tert-Butyl Acetoacetate Synthesis from Tert-Butanol and Diketene

Parameter	Laboratory Scale[5]	Patented Industrial Method[4]
Initial Temperature	80–85 °C	30–110 °C
Reaction Temperature	60–115 °C	30–130 °C
Reaction Time	~3 hours	1–5 hours post-addition
Reported Yield	75–92%	Up to 94.3%

Visualizations

Caption: Reaction pathway for tert-butyl acetoacetate synthesis.

Caption: Troubleshooting workflow for t-BAA synthesis.

References

• 1. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 2. DSpace [cora.ucc.ie]
• 3. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 4. CN107827749A - A kind of synthetic method of tert-butyl acetoacetate - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Transacetoacetylation with tert-butyl acetoacetate: synthetic applications | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of tert-Butyl Acetoacetate by Vacuum Distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of tert-butyl acetoacetate via vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using vacuum distillation to purify tert-butyl acetoacetate?

A1: Tert-butyl acetoacetate has a relatively high boiling point at atmospheric pressure (approximately 190°C).[1] Heating the compound to this temperature can lead to thermal decomposition. Vacuum distillation lowers the boiling point, allowing for purification at a lower temperature, which minimizes the risk of degradation and the formation of impurities.

Q2: What are the expected boiling points of tert-butyl acetoacetate at different vacuum pressures?

A2: The boiling point of tert-butyl acetoacetate is dependent on the pressure. A summary of approximate boiling points at various pressures is provided in the data table below.

Q3: What are the most common impurities found in crude tert-butyl acetoacetate?

A3: Common impurities can include unreacted starting materials such as tert-butanol, as well as byproducts like acetic acid and dehydroacetic acid.[2] Water may also be present.[3]

Q4: Can I use boiling chips for vacuum distillation of tert-butyl acetoacetate?

A4: It is not recommended to use standard boiling chips for vacuum distillation as they are largely ineffective at reduced pressures. A magnetic stir bar is the preferred method to ensure smooth boiling and prevent bumping. Alternatively, a fine capillary tube releasing a slow stream of nitrogen or air (ebulliator) can be used.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No Distillate Collected	1. Vacuum level is insufficient. 2. Heating temperature is too low. 3. Leak in the distillation apparatus. 4. Condenser water is too cold, causing solidification.	1. Check the vacuum pump and ensure all connections are secure. Use a manometer to verify the pressure. 2. Gradually increase the heating bath temperature. Refer to the vapor pressure data table for the expected boiling point at your system's pressure. 3. Inspect all joints and seals for leaks. Re-grease joints if necessary. 4. For tert-butyl acetoacetate, this is unlikely as its melting point is -38°C. However, for other compounds, using room temperature water or even no cooling might be necessary.
Bumping or Uncontrolled Boiling	1. Superheating of the liquid. 2. Lack of nucleation sites for boiling. 3. Heating is too rapid.	1. Ensure vigorous and constant stirring with a magnetic stir bar. 2. Use a magnetic stir bar or an ebulliator. Do not use boiling chips. 3. Heat the distillation flask slowly and evenly.
Product is Discolored (Yellow or Brown)	1. Thermal decomposition of the product. 2. Presence of impurities from the synthesis.	1. Lower the heating bath temperature. Ensure the vacuum is at the desired level to maintain a low boiling point. 2. Consider a pre-purification step, such as washing with a sodium bicarbonate solution to remove acidic impurities.
Fluctuating Vacuum Pressure	1. Inconsistent performance of the vacuum pump. 2. Leaks in the system. 3. Outgassing of components.	1. Service the vacuum pump and change the oil if necessary. 2. Check all connections, tubing, and glassware for leaks. 3. Ensure all glassware is clean and dry before assembly.
Low Product Purity/Yield	1. Inefficient separation from impurities. 2. Decomposition of the product. 3. Loss of product due to bumping.	1. Use a fractionating column for better separation of components with close boiling points. 2. Reduce the distillation temperature by improving the vacuum. 3. Ensure smooth boiling by using a stir bar and a Claisen adapter to prevent bumped material from reaching the condenser.

Data Presentation

Table 1: Boiling Point of tert-Butyl Acetoacetate at Various Pressures

Pressure (mmHg)	Boiling Point (°C)
760	~190
20	85[2]
11	71-72[3]

Note: These values are approximate and may vary slightly depending on the experimental setup and purity of the compound.

Experimental Protocols

Detailed Methodology for Vacuum Distillation of tert-Butyl Acetoacetate

This protocol is adapted from a procedure for the synthesis and purification of tert-butyl acetoacetate.[2]

Apparatus Setup:

• Assemble a standard vacuum distillation apparatus using clean, dry glassware. This should include a round-bottom flask, a Claisen adapter, a thermometer with an adapter, a condenser, a receiving flask, and a vacuum adapter.

• Place a magnetic stir bar in the round-bottom flask.

• Use a heating mantle connected to a variable transformer to heat the distillation flask.

• Connect the vacuum adapter to a vacuum trap and a vacuum pump. A manometer should be included in the line to monitor the pressure.

• Lightly grease all ground-glass joints to ensure a good seal.

Procedure:

• Charge the round-bottom flask with the crude tert-butyl acetoacetate. The flask should not be more than two-thirds full.

• Begin stirring the solution with the magnetic stir bar.

• Turn on the cooling water to the condenser.

• Gradually apply the vacuum to the system. A slow reduction in pressure will help to minimize bumping of any volatile impurities.

• Once the desired vacuum is reached and stable, begin to heat the distillation flask gently.

• Collect any low-boiling forerun, which may include tert-butanol or other volatile impurities.

• Increase the heating to distill the tert-butyl acetoacetate. Collect the fraction that distills at the expected boiling point for the measured pressure (refer to Table 1).

• Monitor the temperature throughout the distillation. A stable boiling point indicates the collection of a pure fraction.

• Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature before venting the system to atmospheric pressure.

Mandatory Visualization

Caption: Troubleshooting workflow for vacuum distillation of tert-butyl acetoacetate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. tert-Butyl acetoacetate reagent grade, 98 1694-31-1 [sigmaaldrich.com]

Removal of unreacted tert-butyl acetoacetate from reaction mixtures

This guide provides troubleshooting solutions and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted tert-butyl acetoacetate (tBAA) from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted tBAA?

A1: The primary methods for removing unreacted tBAA are based on its physical and chemical properties. The most common techniques include:

• Aqueous Extraction (with base): This is often the simplest and most efficient method. By washing the organic reaction mixture with a mild aqueous base (like sodium bicarbonate), the acidic α-proton of tBAA is removed, forming a water-soluble enolate salt that partitions into the aqueous layer.

• Flash Column Chromatography: Effective for separating tBAA from products with different polarities.

• Distillation: Suitable when the desired product is non-volatile or has a significantly higher boiling point than tBAA.[1]

Q2: Why is a simple water wash often ineffective for removing tBAA?

A2: Tert-butyl acetoacetate has limited solubility in water (approximately 9 g/L).[2][3] A neutral water wash will only remove a small amount. To significantly enhance its solubility in the aqueous phase, a basic solution is required to deprotonate the α-carbon, making it an ionic, and thus much more water-soluble, species.

Q3: My product is sensitive to base. How can I remove tBAA without a basic wash?

A3: If your product is base-sensitive, you should rely on physical separation methods that do not require a pH change. The best alternatives are:

• Flash Column Chromatography: Carefully select a solvent system that provides good separation between your compound and the moderately polar tBAA.

• Distillation/Evaporation under Reduced Pressure: This is a viable option if your product is thermally stable and non-volatile. tBAA has a boiling point of 71-72 °C at 11 mmHg, which allows it to be removed under vacuum at a relatively low temperature.[2]

Q4: Can I use chemical means to quench or destroy the remaining tBAA?

A4: While possible, selectively quenching unreacted starting material is generally more complex and riskier than physical removal. Such a method would require a reagent that reacts very specifically with tBAA without affecting your desired product. For most applications, physical separation methods like extraction, chromatography, or distillation are strongly preferred for their simplicity and predictability.

Troubleshooting Guides

Issue 1: Co-elution of tBAA with Product during Column Chromatography

Symptoms:

• NMR or LC-MS analysis of purified fractions shows the presence of both the desired product and tBAA.

• TLC plates show overlapping spots for the product and tBAA.

Cause: The polarity of the product is too similar to that of tBAA in the chosen eluent system.

Solutions:

• Adjust Solvent Polarity:

  • If co-eluting in a non-polar system (e.g., Hexane/Ethyl Acetate): Try decreasing the polarity (increasing the hexane content) to see if tBAA can be retained longer on the silica. If the product is less polar than tBAA, it should elute first.

  • If co-eluting in a polar system (e.g., DCM/Methanol): Try a different solvent system altogether. Sometimes a system containing a different combination of solvents (e.g., Toluene/Acetone or Ether/DCM) can alter the specific interactions with the silica gel and improve separation.

• Perform a Basic Wash First: Before loading the material onto the column, perform a liquid-liquid extraction with a saturated aqueous sodium bicarbonate solution. This will remove the vast majority of the tBAA, making the subsequent chromatography much more effective.

• Change the Stationary Phase: If separation on silica gel is intractable, consider using a different stationary phase, such as alumina or reverse-phase silica (C18), which offer different separation selectivities.

Issue 2: Incomplete Removal of tBAA after Aqueous Basic Wash

Symptoms:

• Analysis of the organic layer still shows a significant amount of tBAA after extraction with a basic solution.

Cause:

• Insufficient Base: Not enough equivalents of base were used to deprotonate all the tBAA.

• Inefficient Mixing: The two phases were not mixed thoroughly, leading to poor extraction efficiency.

• Wrong Choice of Base: The base used was not strong enough. While sodium bicarbonate (pKa of conjugate acid is 6.4) is usually sufficient for the α-protons of tBAA (pKa ~10.7), a slightly stronger but still mild base like sodium carbonate may be more effective.

Solutions:

• Increase Number of Extractions: Instead of one wash with a large volume, perform three to four washes with smaller volumes of the basic solution to improve efficiency.

• Ensure Thorough Mixing: Shake the separatory funnel vigorously for at least 30-60 seconds during each wash, remembering to vent frequently.

• Check pH of Aqueous Layer: After an extraction, check the pH of the aqueous layer to ensure it is still basic. If not, more base is needed.

Data Presentation

Table 1: Physical Properties of tert-Butyl Acetoacetate

Property	Value	Reference
Molecular Formula	C₈H₁₄O₃	[4][5]
Molecular Weight	158.2 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[4]
Density	0.954 - 0.970 g/mL at 25 °C	[2][3]
Boiling Point	190 °C (atm) 85 °C (20 mmHg) 71-72 °C (11 mmHg)	[2][3]
Melting Point	-38 °C	[2]
Flash Point	76 °C (169 °F)	[6]
Solubility in Water	~9 g/L at 20 °C	[2][3]
Solubility (Organic)	Soluble in ethanol, ether, xylene, and most organic solvents.	[3][4]

Table 2: Comparison of tBAA Removal Methods

Method	Advantages	Disadvantages	Best Suited For
Basic Aqueous Extraction	Fast, simple, inexpensive, and highly efficient.	Not suitable for base-sensitive compounds.	Removing large quantities of tBAA from base-stable organic products.
Flash Chromatography	High separation efficiency; suitable for base-sensitive compounds.	Slower, requires more solvent and materials (silica).	Products with polarity different from tBAA; final purification step.
Distillation	Excellent for large scales; no solvents required.	Requires product to be thermally stable and non-volatile; requires specialized equipment.	High-boiling or non-volatile, thermally stable products.

Key Experimental Protocols

Protocol 1: Removal of tBAA by Basic Aqueous Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).

• Transfer: Transfer the organic solution to a separatory funnel.

• First Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extraction: Stopper the funnel, invert, and vent. Shake vigorously for 30-60 seconds, venting frequently to release any pressure buildup (CO₂ may evolve if the reaction mixture is acidic).

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat: Repeat the wash (steps 3-5) two more times to ensure complete removal of tBAA.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove residual water.

• Drying and Concentration: Drain the organic layer into a flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.

Protocol 2: Removal of tBAA by Flash Column Chromatography

• TLC Analysis: Determine an appropriate eluent system by TLC that shows good separation (ΔRf > 0.2) between the desired product and tBAA. A starting point could be a 4:1 mixture of Hexane:Ethyl Acetate.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Concentrate the crude reaction mixture onto a small amount of silica gel and load it onto the top of the packed column, or dissolve it in a minimal amount of the eluent and load it directly.

• Elution: Run the column with the eluent, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified product, free from tBAA.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: Decision workflow for selecting a tBAA removal method.

Caption: Mechanism of basic aqueous extraction for tBAA removal.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tert-Butyl acetoacetate CAS#: 1694-31-1 [m.chemicalbook.com]
• 3. tert-Butyl acetoacetate, 97% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. CAS 1694-31-1: tert-Butyl acetoacetate | CymitQuimica [cymitquimica.com]
• 5. scbt.com [scbt.com]
• 6. 3.imimg.com [3.imimg.com]

Side reactions of tert-butyl acetoacetate under acidic or basic conditions

Welcome to the technical support center for tert-butyl acetoacetate (t-BAA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during its use in chemical synthesis, particularly concerning its side reactions under acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions of tert-butyl acetoacetate under acidic conditions?

A1: The most significant side reaction under acidic conditions is the cleavage of the tert-butyl ester group.[1][2] This de-esterification results in the formation of acetoacetic acid and isobutylene. Acetoacetic acid is unstable and can subsequently undergo decarboxylation to yield acetone and carbon dioxide, especially upon heating.[3] This can lead to a complex mixture of byproducts and a reduction in the yield of the desired product.

Q2: I'm observing low yields in my base-catalyzed reaction. What are the potential side reactions of tert-butyl acetoacetate under basic conditions?

A2: Under basic conditions, several side reactions can occur:

• Hydrolysis: Although tert-butyl esters are generally more stable to basic hydrolysis than other alkyl esters, prolonged exposure to strong bases, especially at elevated temperatures, can lead to saponification, yielding the corresponding carboxylate salt.[4][5]

• Self-Condensation: Like other β-keto esters, tert-butyl acetoacetate can undergo self-condensation (a form of Claisen condensation) in the presence of a strong base. This leads to the formation of dimers and other oligomeric impurities.

• Enamine Formation: When reacting with unhindered primary amines, tert-butyl acetoacetate can form enamines as unwanted byproducts.[1][6]

Q3: How can I minimize the formation of enamines when reacting tert-butyl acetoacetate with primary amines?

A3: The formation of enamine byproducts can be minimized by adjusting the reaction conditions.[1][6] Strategies include using a higher dilution of reactants and modifying the mode of addition, such as adding the amine slowly to the tert-butyl acetoacetate solution.[6]

Q4: Why is tert-butyl acetoacetate often preferred over methyl or ethyl acetoacetate for acetoacetylation reactions?

A4: Tert-butyl acetoacetate is significantly more reactive in transacetoacetylation reactions, estimated to be about 15-20 times more reactive than its methyl or ethyl counterparts.[1] This enhanced reactivity is attributed to the steric and electronic effects of the tert-butyl group, which facilitates the formation of a key acetylketene intermediate.[1] This allows for the acetoacetylation of less nucleophilic substrates under milder conditions.[1]

Troubleshooting Guides

Issue 1: Low Yield in Knoevenagel Condensation

Symptom: The yield of the desired α,β-unsaturated product is significantly lower than expected when using tert-butyl acetoacetate in a Knoevenagel condensation.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Competing Self-Condensation	The base used may be too strong, promoting the self-condensation of tert-butyl acetoacetate.[7] Solution: Use a milder base, such as a secondary amine (e.g., piperidine) or an amine salt, which is sufficient to deprotonate the active methylene group of t-BAA without causing significant self-condensation.[7][8]
Hydrolysis of the Ester	If the reaction is run in the presence of water and a strong base for an extended period, hydrolysis of the tert-butyl ester can occur. Solution: Use anhydrous solvents and minimize reaction times. If an aqueous workup is necessary, perform it under neutral or mildly acidic conditions.
Steric Hindrance	The bulky tert-butyl group can sometimes sterically hinder the reaction with certain aldehydes or ketones. Solution: Consider increasing the reaction temperature or using a more active catalyst. Alternatively, switching to a less hindered acetoacetate ester might be necessary for particularly challenging substrates.

Issue 2: Unexpected Byproducts in Hantzsch Pyridine Synthesis

Symptom: Besides the expected 1,4-dihydropyridine, other significant byproducts are observed by TLC or NMR analysis.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Formation of Symmetrical 1,4-DHPs	If using two different β-dicarbonyl compounds, the formation of symmetrical "self-condensation" Hantzsch products can occur as impurities.[9] Solution: Optimize the stoichiometry and order of addition of the reactants. Pre-forming one of the intermediates, such as the enamine from one of the β-dicarbonyls, before adding the second β-dicarbonyl and the aldehyde can sometimes improve selectivity.
Oxidation to Pyridine	The initial 1,4-dihydropyridine product can be sensitive to oxidation, leading to the corresponding pyridine derivative, especially if the reaction is exposed to air for a long time at elevated temperatures.[10] Solution: If the dihydropyridine is the desired product, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and purify the product promptly after the reaction is complete.
Alternative Reaction Pathways	Depending on the specific substrates and reaction conditions, other side reactions can occur, leading to a variety of unexpected products.[9][11] Solution: Carefully control the reaction temperature and consider screening different catalysts or solvents. A thorough literature search for the specific substrates being used is highly recommended.

Issue 3: Cleavage of the Acetyl Group in the Japp-Klingemann Reaction

Symptom: The final product of the Japp-Klingemann reaction is a hydrazone where the acetyl group has been cleaved, rather than the expected product.

Possible Causes & Solutions:

Possible Cause	Reaction Mechanism
Hydrolytic Scission	The Japp-Klingemann reaction mechanism with β-keto esters involves the formation of an intermediate azo compound which then undergoes hydrolysis.[12][13] This hydrolysis step cleaves the acetyl group, leading to the formation of the corresponding hydrazone of a pyruvate ester. This is the expected outcome of the reaction with acetoacetate esters.[12]

Note: If the goal is to retain a different acyl group, a different starting β-dicarbonyl compound should be used.

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation with Minimized Side Reactions

This protocol provides a general method for the Knoevenagel condensation of an aldehyde with tert-butyl acetoacetate using a mild base to minimize side reactions.

Materials:

• Aldehyde (1.0 eq)

• tert-Butyl acetoacetate (1.1 eq)

• Piperidine (0.1 eq)

• Acetic acid (0.1 eq)

• Toluene

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the aldehyde, tert-butyl acetoacetate, and toluene.

• Add piperidine and acetic acid to the mixture.

• Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Reaction Pathways of tert-Butyl Acetoacetate

Caption: Side reactions of tert-butyl acetoacetate under acidic and basic conditions.

Troubleshooting Workflow for Low Yield in Knoevenagel Condensation

Caption: Troubleshooting guide for low yields in Knoevenagel condensations.

References

• 1. Tert-butyl acetoacetate (1694-31-1) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]
• 7. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 11. A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. organicreactions.org [organicreactions.org]
• 13. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Controlling Kinetic vs. Thermodynamic Products with tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for controlling the kinetic and thermodynamic products in reactions involving tert-butyl acetoacetate.

Frequently Asked Questions (FAQs)

Q1: What are the kinetic and thermodynamic products when reacting tert-butyl acetoacetate with an amine like morpholine?

When tert-butyl acetoacetate reacts with morpholine, two different products can be formed depending on the reaction conditions. The kinetic product is the enamine ester, which is formed faster at lower temperatures. The thermodynamic product is the ketoamide, which is more stable and is favored at higher temperatures.[1][2]

Q2: I am trying to synthesize the enamine ester (kinetic product) from tert-butyl acetoacetate and morpholine, but I am getting a mixture of products. What am I doing wrong?

To favor the formation of the kinetic enamine ester, it is crucial to maintain a low reaction temperature. Mixing the reactants in an ice water bath is recommended to prevent the reaction from reaching equilibrium, which would favor the more stable thermodynamic product.[3] Ensure that the reaction time is also kept relatively short.

Q3: How can I exclusively synthesize the ketoamide (thermodynamic product)?

To obtain the thermodynamic ketoamide, the reaction needs to be run under conditions that allow the initial kinetic product to revert to the starting materials and then form the more stable product. This is achieved by using higher temperatures, typically around 165°C. Slow addition of morpholine to the heated tert-butyl acetoacetate can also help maintain a high temperature and drive the reaction towards the thermodynamic product.[3]

Q4: What is the difference between the kinetic and thermodynamic enolate of tert-butyl acetoacetate in alkylation reactions?

Tert-butyl acetoacetate has two acidic alpha-protons: those on the methyl group (C2) and those on the methylene group (C4).

• The kinetic enolate is formed by deprotonating the less sterically hindered and more acidic protons of the methyl group. This is typically achieved using a strong, bulky, non-nucleophilic base at low temperatures.

• The thermodynamic enolate is the more substituted and more stable enolate, formed by deprotonating the methylene group. This is favored by using a smaller, non-bulky base at higher temperatures, which allows for equilibrium to be established.

Q5: I want to alkylate the methyl group of tert-butyl acetoacetate. Which conditions should I use?

To alkylate the methyl group, you need to form the kinetic enolate. The recommended conditions are the use of a strong, sterically hindered base like lithium diisopropylamide (LDA) in an aprotic solvent such as tetrahydrofuran (THF) at a low temperature, typically -78°C. These conditions favor the rapid, irreversible deprotonation of the less hindered methyl protons.

Q6: My goal is to alkylate the methylene group between the two carbonyls. What is the best approach?

For alkylation at the methylene group, formation of the thermodynamic enolate is required. This can be achieved by using a weaker base, such as sodium hydride (NaH) or a sodium alkoxide, in a suitable solvent like THF or ethanol. Running the reaction at a higher temperature (e.g., room temperature or slightly above) allows the system to reach equilibrium, favoring the formation of the more stable, more substituted enolate at the methylene position.

Troubleshooting Guides

Problem 1: Low yield of the desired kinetic product (enamine ester or C2-alkylated product).

Possible Cause	Troubleshooting Step
Reaction temperature too high.	Maintain a consistently low temperature throughout the reaction. For enamine formation, use an ice bath. For kinetic alkylation, a dry ice/acetone bath (-78°C) is crucial.
Incorrect base for alkylation.	For kinetic control, use a strong, sterically hindered base like LDA. Weaker bases or less hindered bases will lead to a mixture of products.
Slow addition of reactants.	For kinetic control, the reactants should generally be mixed quickly at a low temperature to ensure the fastest-forming product is trapped before it can equilibrate.
Reaction time too long.	Extended reaction times, even at low temperatures, can sometimes allow for equilibration to the thermodynamic product. Monitor the reaction by TLC or other methods to determine the optimal reaction time.

Problem 2: Contamination of the thermodynamic product with the kinetic isomer.

Possible Cause	Troubleshooting Step
Reaction temperature too low.	Ensure the reaction temperature is high enough to allow for the reversal of the kinetic product formation and for the system to reach thermal equilibrium. For the ketoamide formation, temperatures around 165°C are effective. For thermodynamic alkylation, room temperature or gentle heating is often sufficient.
Reaction time too short.	Thermodynamic control requires sufficient time for the reaction to reach equilibrium. If the reaction is stopped too early, a significant amount of the kinetic product may still be present.
Incorrect base for alkylation.	For thermodynamic alkylation, a base that allows for reversible deprotonation, such as NaH or a sodium alkoxide, should be used.

Experimental Protocols

Synthesis of the Kinetic Product (Enamine Ester) from tert-Butyl Acetoacetate and Morpholine

• In a beaker, combine equimolar amounts of tert-butyl acetoacetate and morpholine.

• Cool the beaker in an ice water bath to maintain a low temperature.

• Stir the mixture. The reaction is typically rapid.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, isolate the enamine ester product.

Synthesis of the Thermodynamic Product (Ketoamide) from tert-Butyl Acetoacetate and Morpholine

• Place tert-butyl acetoacetate in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Heat the flask to approximately 165°C.

• Slowly add an equimolar amount of morpholine dropwise to the heated tert-butyl acetoacetate.

• Continue heating and stirring for a sufficient time to allow the reaction to reach equilibrium.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and isolate the ketoamide product.

Kinetic Alkylation of tert-Butyl Acetoacetate (at the methyl group)

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 equivalent) and stir for 30 minutes to generate LDA.

• To this LDA solution, add a solution of tert-butyl acetoacetate (1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature at -78°C. Stir for 1 hour to ensure complete enolate formation.

• Add the alkylating agent (e.g., methyl iodide, 1.1 equivalents) and continue to stir at -78°C.

• Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Thermodynamic Alkylation of tert-Butyl Acetoacetate (at the methylene group)

• In a flame-dried flask under an inert atmosphere, suspend sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) in anhydrous THF.

• Wash the NaH with hexane to remove the mineral oil, and then carefully re-suspend in fresh anhydrous THF.

• Cool the suspension to 0°C and slowly add a solution of tert-butyl acetoacetate (1.0 equivalent) in anhydrous THF.

• Allow the mixture to warm to room temperature and stir until hydrogen evolution ceases, indicating complete enolate formation.

• Add the alkylating agent (e.g., methyl iodide, 1.1 equivalents) and stir at room temperature until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Data Presentation

Table 1: Reaction Conditions and Products for the Reaction of tert-Butyl Acetoacetate with Morpholine

Condition	Temperature	Key Reagent Addition	Major Product	Product Type
Kinetic	0°C (Ice Bath)	Rapid Mixing	Enamine Ester	Kinetic
Thermodynamic	~165°C	Slow Addition	Ketoamide	Thermodynamic

Table 2: Conditions for the Selective Alkylation of tert-Butyl Acetoacetate

Condition	Base	Temperature	Site of Deprotonation	Expected Major Product
Kinetic	LDA	-78°C	Methyl Group (C2)	C2-Alkylated Product
Thermodynamic	NaH	Room Temperature	Methylene Group (C4)	C4-Alkylated Product

Mandatory Visualizations

Caption: Reaction pathways for kinetic vs. thermodynamic products.

Caption: Experimental workflows for selective alkylation.

Caption: Relationship between conditions and product outcome.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. m.youtube.com [m.youtube.com]
• 3. home.sandiego.edu [home.sandiego.edu]

Biginelli Reaction Technical Support Center: Optimizing Yields with Tert-Butyl Acetoacetate

Welcome to the technical support center for the Biginelli reaction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of dihydropyrimidinones (DHPMs), particularly when using tert-butyl acetoacetate. Here you will find answers to frequently asked questions and detailed guides to overcome common challenges and improve your reaction yields.

Frequently Asked Questions (FAQs)

Q1: My Biginelli reaction with tert-butyl acetoacetate is giving a low yield. What are the most common causes?

Low yields in the Biginelli reaction using tert-butyl acetoacetate can stem from several factors. The classical Biginelli reaction often suffers from harsh conditions and long reaction times, which can lead to side reactions and degradation of products.[1] Key areas to investigate include:

• Inefficient Catalysis: The choice and amount of catalyst are crucial. In the absence of a suitable catalyst, the reaction is often slow and results in poor yields.[2][3]

• Suboptimal Solvent: The solvent plays a significant role in the reaction's success. The polarity and nature of the solvent can influence the equilibrium of tautomers, which directly impacts the reaction yield.[4][5]

• Inadequate Reaction Conditions: Temperature and reaction time are critical parameters. Insufficient heat or time may lead to incomplete conversion, while excessive heat or prolonged reaction times can cause decomposition.

• Use of Conventional Heating: Traditional heating methods can be inefficient and lead to longer reaction times and lower yields compared to modern techniques like microwave irradiation or ultrasound.[6][7]

Q2: What types of catalysts are most effective for the Biginelli reaction with tert-butyl acetoacetate?

A wide range of catalysts can be employed to improve the yield of the Biginelli reaction. These can be broadly categorized as:

• Brønsted Acids: Protic acids like HCl, H2SO4, and p-toluenesulfonic acid (PTSA) are classic catalysts.[8][9] Greener alternatives like succinic acid have also been shown to be effective.[10]

• Lewis Acids: Metal salts such as ZnCl2, FeCl3, InCl3, and lanthanide triflates are highly effective in catalyzing the reaction.[1][5][11]

• Heterogeneous Catalysts: Solid-supported catalysts like Nafion-H, Amberlyst-15, and silica-supported ZnCl2 offer advantages in terms of easy separation and reusability.[1][9][11]

• Organocatalysts: Chiral catalysts can be used for the asymmetric synthesis of DHPMs.[8]

• Nanocatalysts: These materials are gaining attention for their high catalytic activity and potential for environmentally friendly processes.[2][3]

Q3: How does the choice of solvent affect the reaction yield?

The solvent has a profound effect on the Biginelli reaction. It can influence the solubility of reactants and the position of the keto-enol tautomerism of the β-dicarbonyl compound, which is a key factor for reactivity.[4] While the classic reaction often uses ethanol or acetic acid, various other solvents have been explored.[5] In some cases, solvent-free conditions, particularly with microwave irradiation or ball milling, have been shown to provide excellent yields.[1][6][12] The dielectric constant of the solvent can also play a role, with higher constants sometimes leading to higher yields.[13]

Q4: Can alternative energy sources like microwaves or ultrasound improve the reaction?

Absolutely. Both microwave irradiation and ultrasound have been successfully applied to the Biginelli reaction, often leading to significant improvements in yield and reductions in reaction time.

• Microwave-Assisted Synthesis: This technique can dramatically accelerate the reaction, often completing in minutes what would take hours with conventional heating.[6][14][15] It also allows for solvent-free conditions, making the process greener.[6][9]

• Ultrasound-Assisted Synthesis: Sonication provides mechanical and thermal energy that can enhance reaction rates and yields.[7][16][17] This method is also compatible with solvent-free conditions and is considered an environmentally friendly approach.[18]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem 1: Low to No Product Formation

Possible Cause	Troubleshooting Step
Ineffective Catalyst	1. Switch Catalyst Type: If using a classical Brønsted acid, consider trying a Lewis acid like ZnCl2 or FeCl3.[5][11] For a greener approach, explore heterogeneous catalysts like Amberlyst-70 or Nafion-H.[11] 2. Optimize Catalyst Loading: The amount of catalyst is critical. Perform a series of small-scale reactions to determine the optimal catalyst concentration.
Incorrect Solvent	1. Solvent Screening: Test a range of solvents with varying polarities. Acetonitrile has been shown to be effective with certain catalysts like bismuth nitrate.[13] 2. Consider Solvent-Free Conditions: Especially when using microwave or ultrasound, eliminating the solvent can lead to higher yields and simpler work-up.[1][6]
Suboptimal Temperature	1. Temperature Optimization: Systematically vary the reaction temperature. While some reactions work at room temperature with the right catalyst, others require heating.[13][19] For microwave-assisted synthesis, temperatures around 120°C are often effective.[14][20]

Problem 2: Slow Reaction Rate

Possible Cause	Troubleshooting Step
Conventional Heating	1. Employ Microwave Irradiation: This can reduce reaction times from hours to minutes.[6][15] 2. Utilize Ultrasound: Sonication can also significantly accelerate the reaction.[7]
Insufficient Catalyst Activity	1. Increase Catalyst Loading: A higher concentration of the catalyst may be necessary to speed up the reaction.[19] 2. Use a More Active Catalyst: Some catalysts are inherently more active than others. Lewis acids are often more potent than simple Brønsted acids.

Problem 3: Formation of Side Products/Difficult Purification

Possible Cause	Troubleshooting Step
Harsh Reaction Conditions	1. Milder Catalyst: Use a milder catalyst to avoid degradation of starting materials or products.[10] 2. Lower Temperature: Reducing the reaction temperature can minimize the formation of byproducts.
Solvent-Related Issues	1. Change Solvent: The solvent can influence the reaction pathway. A different solvent might favor the desired product.[4] 2. Solvent-Free Approach: Eliminating the solvent can sometimes lead to cleaner reactions and easier product isolation.[12][21]

Quantitative Data Summary

The following tables summarize quantitative data from various studies to help in selecting optimal reaction conditions.

Table 1: Effect of Catalyst on Reaction Yield

Catalyst	Aldehyde	β-Dicarbonyl	Solvent	Time (h)	Yield (%)	Reference
BMImBF4 (0.4 mol%)	Benzaldehyde	Ethyl acetoacetate	None	0.5	91	[1]
Sulfamic acid (20 mol%)	Benzaldehyde	Ethyl acetoacetate	None (MW)	0.08	92	[6]
Yb(OTf)3	Aryl aldehyde	Dicarbonyl	Acetic acid/Ethanol (MW)	0.17	-	[14]
Polyindole-Fe	Benzaldehyde	Ethyl acetoacetate	None (US)	0.67	>90	[7]
HoCl3 (8 mol%)	Benzaldehyde	Ethyl acetoacetate	None (US)	1	69	[18]

Table 2: Effect of Solvent on Reaction Yield with Layered Double Hydroxide (LDH) Catalyst

Solvent	Yield (%)	Reference
Toluene	70	[22]
Ethylene Glycol	82	[22]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis using Sulfamic Acid

This protocol is adapted from a solvent-free microwave-assisted procedure.[6]

• Reactant Mixture: In a 100 mL beaker, place the aromatic aldehyde (1 mmol), tert-butyl acetoacetate (1 mmol), urea (1.5 mmol), and sulfamic acid (20 mol%).

• Microwave Irradiation: Cover the beaker with a watch glass and irradiate in a microwave reactor at 300 watts.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Add cold water and stir.

• Isolation: Collect the precipitated solid by filtration, wash with water, and dry.

• Purification: Recrystallize the crude product from hot ethanol to obtain the pure dihydropyrimidinone.

Protocol 2: Ultrasound-Assisted Synthesis under Solvent-Free Conditions

This protocol describes a general procedure for ultrasound-assisted Biginelli reactions.[7][18]

• Reactant Mixture: In a suitable reaction vessel, combine the aldehyde (1 mmol), tert-butyl acetoacetate (1 mmol), urea (1.2-1.5 mmol), and the chosen catalyst (e.g., Polyindole-Fe or HoCl3).[7][18]

• Sonication: Place the vessel in an ultrasonic bath and irradiate at a specified temperature (e.g., 45°C or 80°C).[7][18]

• Reaction Time: Continue sonication for the optimized reaction time (e.g., 30-60 minutes).[7][18]

• Work-up: After the reaction is complete, add water to the mixture.

• Isolation: Filter the solid product, wash with water, and dry.

• Purification: If necessary, recrystallize the product from a suitable solvent like ethanol.

Visualized Workflows and Relationships

Caption: Troubleshooting flowchart for low yield in the Biginelli reaction.

Caption: General experimental workflow for modern Biginelli synthesis.

References

• 1. ionike.com [ionike.com]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.york.ac.uk [pure.york.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. jipbs.com [jipbs.com]
• 8. sennosbiotech.com [sennosbiotech.com]
• 9. eurekaselect.com [eurekaselect.com]
• 10. Natural and Life Sciences Communications, Chiang Mai University [cmuj.cmu.ac.th]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. studylib.net [studylib.net]
• 15. researchgate.net [researchgate.net]
• 16. Ultrasound-Assisted Synthesis of Novel 4-(2-Phenyl-1,2,3-Triazol-4-yl)-3,4-Dihydropyrimidin-2(1H)-(Thio)ones Catalyzed by Sm(ClO4)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation [organic-chemistry.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Byproducts in tert-Butyl Acetoacetate Reactions by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyl acetoacetate (t-BAA) and analyzing its reaction byproducts using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in reactions involving tert-butyl acetoacetate?

A1: The formation of byproducts in tert-butyl acetoacetate (t-BAA) reactions is highly dependent on the specific reaction conditions, including reactants, catalysts, solvent, and temperature. However, some common classes of byproducts include:

• Enamines: In reactions with primary or secondary amines, enamine formation can be a significant side reaction. This occurs through the condensation of the amine with the ketone carbonyl group of t-BAA. The formation of these byproducts can often be minimized by adjusting reaction conditions, such as dilution.[1][2]

• Self-condensation Products (Pyrones): At elevated temperatures, particularly in the gas phase as in a GC injector, t-BAA can undergo self-condensation to form pyrone derivatives, such as 3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one.[3]

• Decarboxylation Products: The tert-butyl ester group of t-BAA can be susceptible to cleavage under certain acidic or thermal conditions, leading to the formation of acetone and carbon dioxide through a decarboxylation mechanism. Incomplete decarboxylation of related acidic compounds in the GC-MS can lead to underestimation of the total active compound.[4]

• Transesterification Products: If other alcohols are present in the reaction mixture, transesterification can occur, leading to the formation of different alkyl acetoacetates.

• Products from Further Reactions: The initial products of a reaction can sometimes undergo further reactions to form secondary byproducts, especially if the reaction is allowed to proceed for an extended period or at high temperatures.

Q2: How can I minimize the formation of byproducts during my reaction?

A2: Minimizing byproduct formation requires careful control of reaction parameters:

• Temperature: Many side reactions, such as thermal decomposition and self-condensation, are accelerated at higher temperatures. Running the reaction at the lowest effective temperature can help to reduce these byproducts.

• Reaction Time: Prolonged reaction times can lead to the formation of secondary byproducts. Monitoring the reaction progress by a suitable technique (e.g., TLC, GC-MS) and stopping it once the desired product is formed is crucial.

• Stoichiometry of Reactants: The molar ratio of reactants can significantly influence the product distribution. Careful control of stoichiometry is essential.

• Catalyst Selection: The choice of catalyst can have a profound impact on the selectivity of a reaction. Screening different catalysts may be necessary to find one that favors the desired product.

• Solvent: The polarity and properties of the solvent can influence reaction pathways.

• Dilution: For some reactions, such as those with primary amines where enamine formation is a concern, running the reaction at a higher dilution can disfavor the side reaction.[1][2]

Q3: What are the key considerations for sample preparation before GC-MS analysis?

A3: Proper sample preparation is critical for obtaining reliable and reproducible GC-MS results. Key considerations include:

• Quenching the Reaction: The reaction should be effectively stopped at the desired time point to prevent further changes in the composition of the mixture. This can be achieved by rapid cooling, dilution, or the addition of a quenching reagent.

• Solvent Selection: The sample should be dissolved in a volatile organic solvent that is compatible with the GC column and does not co-elute with the analytes of interest. Common choices include dichloromethane, ethyl acetate, and hexane.[5]

• Extraction: Liquid-liquid extraction can be used to isolate the products from the reaction mixture and remove salts and other non-volatile components.[5]

• Derivatization: For compounds that are not sufficiently volatile or are thermally labile, derivatization can improve their chromatographic behavior. Silylation is a common derivatization technique for compounds with active hydrogens.[6] For example, using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) can increase the volatility and stability of polar byproducts.[2]

• Filtration: Filtering the sample through a syringe filter (e.g., 0.22 µm PTFE) can remove particulate matter that could block the GC injector or column.

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of tert-butyl acetoacetate reactions.

Problem 1: Peak Tailing

Symptom: Asymmetrical peaks with a trailing edge.

Possible Cause	Suggested Solution
Active Sites in the Inlet or Column	The active hydrogens in t-BAA and some byproducts can interact with active sites (silanol groups) in the GC system. Use a deactivated inlet liner and a high-quality, inert GC column. Consider derivatizing the sample to block active hydrogens.[7]
Low Injector Temperature	Insufficient vaporization of the analytes in the injector can lead to slow transfer to the column. Increase the injector temperature in increments of 10-20 °C, but avoid excessively high temperatures that could cause thermal degradation.[7]
Column Overload	Injecting too much sample can saturate the column. Dilute the sample or use a split injection with a higher split ratio.
Incompatible Solvent	The polarity of the injection solvent should be similar to that of the stationary phase. A mismatch can cause poor peak shape.
Sub-optimal Carrier Gas Flow Rate	A flow rate that is too low can increase band broadening. Optimize the carrier gas flow rate for your column dimensions and analytes.[7]

Problem 2: Ghost Peaks

Symptom: Peaks appearing in blank runs or between sample peaks.

Possible Cause	Suggested Solution
Carryover from Previous Injections	Highly concentrated samples or less volatile compounds can be retained in the injector or at the head of the column. Run a solvent blank after each sample injection. If carryover persists, clean the injector and trim the first few centimeters of the GC column.[8]
Septum Bleed	Particles from the injector septum can degrade at high temperatures and produce ghost peaks. Use high-quality, low-bleed septa and replace them regularly.
Contaminated Syringe or Solvents	The autosampler syringe or the solvents used for sample preparation and washing can be a source of contamination. Clean the syringe thoroughly and use high-purity solvents.[8]
Thermal Decomposition in the Injector	t-BAA and some of its byproducts can decompose at high injector temperatures, leading to the appearance of unexpected peaks.[3] Lower the injector temperature or consider using a cool on-column injection technique if available.

Problem 3: Poor Resolution of Byproducts

Symptom: Overlapping or co-eluting peaks of interest.

Possible Cause	Suggested Solution
Inappropriate GC Column	The stationary phase of the column may not be suitable for separating the specific byproducts. For general-purpose analysis of these types of compounds, a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is often a good starting point. For better separation of polar compounds, a more polar column (e.g., polyethylene glycol) might be necessary.[7]
Sub-optimal Oven Temperature Program	The temperature ramp rate can significantly affect separation. A slower temperature ramp will generally provide better resolution but increase the analysis time. Optimize the temperature program to achieve the desired separation.
Column is Too Short or Has a Large Inner Diameter	A longer and narrower column will provide higher resolution.
Isomeric Byproducts	Structural isomers can be difficult to separate. Derivatization can sometimes improve the separation of isomers.

Data Presentation

While specific quantitative data for byproduct formation is highly dependent on the reaction conditions, researchers should aim to summarize their findings in a clear and structured format. Below is a template table that can be used to present quantitative GC-MS data for a tert-butyl acetoacetate reaction. The values should be determined by integrating the peak areas of the respective components in the chromatogram and, if accurate quantification is required, using a suitable internal standard and generating calibration curves.

Table 1: Example of Quantitative Analysis of a Reaction Mixture by GC-MS

Compound	Retention Time (min)	Peak Area (%)	Identity Confirmation (m/z ions)
tert-Butyl Acetoacetate	8.52	65.2	158, 102, 84, 57
Desired Product	12.34	25.8	[List characteristic ions]
Byproduct 1 (e.g., Enamine)	10.15	5.7	[List characteristic ions]
Byproduct 2 (e.g., Self-condensation)	14.50	2.1	[List characteristic ions]
Other	-	1.2	-
Total	100.0

Experimental Protocols

Protocol 1: General GC-MS Analysis of a tert-Butyl Acetoacetate Reaction Mixture

This protocol provides a general starting point for the GC-MS analysis of a t-BAA reaction. The parameters should be optimized for the specific analytes and instrument.

• Sample Preparation:

  • Withdraw a 100 µL aliquot from the reaction mixture.

  • Quench the reaction by adding 1 mL of a suitable solvent (e.g., dichloromethane).

  • Vortex the mixture for 30 seconds.

  • If necessary, perform a liquid-liquid extraction with water or brine to remove salts.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the sample through a 0.22 µm PTFE syringe filter into a GC vial.

• GC-MS Parameters:

  • Injector: Split/splitless injector, 250 °C, split ratio 20:1.

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Mass Spectrometer:

    • Transfer line temperature: 280 °C.

    • Ion source temperature: 230 °C.

    • Electron ionization (EI) at 70 eV.

    • Scan range: 40-500 amu.

Protocol 2: Derivatization for the Analysis of Polar Byproducts

This protocol describes a silylation procedure to improve the analysis of polar byproducts containing active hydrogens.

• Sample Preparation:

  • Withdraw a 100 µL aliquot from the reaction mixture and transfer to a vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Seal the vial and heat at 60 °C for 30 minutes.

  • Cool the vial to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS.

Visualizations

Caption: A logical workflow for troubleshooting common GC-MS issues.

Caption: A standard workflow for preparing a reaction mixture for GC-MS analysis.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. benchchem.com [benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Incomplete Decarboxylation of Acidic Cannabinoids in GC-MS Leads to Underestimation of the Total Cannabinoid Content in Cannabis Oils Without Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to Tert-butyl Acetoacetate and Ethyl Acetoacetate in Hantzsch Pyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The Hantzsch pyridine synthesis, a cornerstone in heterocyclic chemistry since its discovery in 1881, remains a pivotal method for the creation of 1,4-dihydropyridines (DHPs) and their corresponding pyridine derivatives.[1] These scaffolds are of significant interest in medicinal chemistry, forming the core of numerous pharmaceutical agents. The choice of the β-ketoester is a critical parameter in this multicomponent reaction, influencing reaction kinetics, yields, and the properties of the resulting products. This guide provides an objective comparison of two commonly employed β-ketoesters: the sterically hindered tert-butyl acetoacetate and the conventional ethyl acetoacetate.

Performance Comparison: Steric Hindrance vs. Reactivity

The selection between tert-butyl acetoacetate and ethyl acetoacetate in the Hantzsch synthesis often involves a trade-off between steric effects and the desired product characteristics. While ethyl acetoacetate is the traditional and widely used reactant, tert-butyl acetoacetate offers unique properties that can be advantageous in specific synthetic contexts.

The bulky tert-butyl group can influence the reaction rate and, in some cases, the reaction pathway. This steric hindrance can be a determining factor in the formation of certain substituted pyridines where selectivity is crucial.[2] Conversely, the classical Hantzsch synthesis using ethyl acetoacetate is well-established and has been optimized under a variety of conditions, including catalyst-free, solvent-free, and microwave-assisted protocols, often resulting in high yields.[3][4][5]

Quantitative Data Summary

The following table summarizes experimental data from selected studies, showcasing the performance of tert-butyl acetoacetate and ethyl acetoacetate under different Hantzsch synthesis conditions. It is important to note that the reaction conditions are not identical, which precludes a direct, definitive comparison of performance. However, the data provides valuable insights into the reaction outcomes for each β-ketoester under specific protocols.

β-Ketoester	Aldehyde	Nitrogen Source	Catalyst/Solvent	Reaction Time	Yield (%)	Reference
Ethyl Acetoacetate	Benzaldehyde	Ammonium Acetate	Water (Catalyst-free)	20 min	94	[3]
Ethyl Acetoacetate	4-Chlorobenzaldehyde	Ammonium Acetate	Water (Catalyst-free)	25 min	96	[3]
Ethyl Acetoacetate	4-Methylbenzaldehyde	Ammonium Acetate	Water (Catalyst-free)	20 min	95	[3]
Ethyl Acetoacetate	Benzaldehyde	Ammonium Acetate	γ-Al2O3 (Solvent-free)	5 min	95	[4]
Ethyl Acetoacetate	Benzaldehyde	Ammonium Carbonate	Glycine-HCl buffer (pH 2.2)	35 min	95	[6]
tert-Butyl Acetoacetate	4-Chlorobenzaldehyde	Ammonium Carbonate	Water (Catalyst-free, via in-situ transesterification with benzyl alcohol)	Not specified	92	[7]
tert-Butyl Acetoacetate	4-Methoxybenzaldehyde	Ammonium Carbonate	Water (Catalyst-free, via in-situ transesterification with benzyl alcohol)	Not specified	90	[7]
tert-Butyl Acetoacetate	4-Nitrobenzaldehyde	Ammonium Carbonate	Water (Catalyst-free, via in-situ transesterification with 4-methoxybenzyl alcohol)	Not specified	94	[7]

Experimental Protocols

Detailed methodologies for key experiments cited in the quantitative data summary are provided below.

Protocol 1: Catalyst-Free Hantzsch Synthesis with Ethyl Acetoacetate in Water[3]

A mixture of an aldehyde (1 mmol), ethyl acetoacetate (2 mmol), and ammonium acetate (1.3 mmol) is vigorously stirred in water (2 mL) at 70°C. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, a few drops of ethanol are added to the reaction mixture to facilitate the granulation of the product, followed by the addition of crushed ice. The resulting solid product is filtered, washed with water, and can be further purified by crystallization from aqueous ethanol if necessary.[3]

Protocol 2: Hantzsch Reaction with in-situ Generated β-Ketoester from tert-Butyl Acetoacetate[7]

This protocol involves a four-component reaction where the β-ketoester is generated in situ via transesterification of tert-butyl acetoacetate. A mixture of tert-butyl acetoacetate (2.0 mmol), an aryl aldehyde (1.0 mmol), ammonium carbonate (1.0 mmol), and an alcohol (e.g., benzyl alcohol, 2.0 mmol) is heated in an aqueous medium at 70°C. The reaction is monitored for completion, and the resulting 1,4-dihydropyridine product is isolated.[7] The isolated yields for this method are reported to be in the range of 75–94%.[7]

Visualizing the Chemistry

To better understand the processes involved, the following diagrams illustrate the Hantzsch reaction mechanism and a general experimental workflow.

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. cem.de [cem.de]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Reactivity: Tert-Butyl Acetoacetate vs. Methyl Acetoacetate

For researchers, scientists, and drug development professionals, the choice between tert-butyl acetoacetate and methyl acetoacetate in chemical syntheses can significantly impact reaction efficiency and product yield. This guide provides an objective comparison of their reactivity, supported by experimental data and detailed protocols, to inform selection for specific applications.

The reactivity of β-keto esters is a cornerstone of carbon-carbon bond formation in organic synthesis. Among the various options, tert-butyl acetoacetate and methyl acetoacetate are frequently employed. While structurally similar, the nature of their ester group—bulky tert-butyl versus the smaller methyl group—imparts distinct differences in their chemical behavior, particularly in reactions such as acetoacetylation, alkylation, hydrolysis, and decarboxylation, as well as influencing their keto-enol tautomerism.

Executive Summary of Reactivity Comparison

Parameter	Tert-Butyl Acetoacetate	Methyl Acetoacetate	Key Observations
Acetoacetylation	High	Moderate	Tert-butyl acetoacetate is reported to be 15-20 times more reactive.
Alkylation	Generally Slower	Generally Faster	Steric hindrance from the tert-butyl group can impede the approach of alkylating agents.
Hydrolysis (Acid/Base Catalyzed)	Slower	Faster	The bulky tert-butyl group sterically hinders nucleophilic attack at the ester carbonyl.
Decarboxylation (of derived acid)	Facile	Facile	Both esters, after hydrolysis to acetoacetic acid, readily decarboxylate upon heating. The rate-determining step is often the initial hydrolysis.
Enol Content	Lower	Higher	The sterically demanding tert-butyl group can disfavor the planar enol form.

Acetoacetylation: A Clear Advantage for Tert-Butyl Acetoacetate

In acetoacetylation reactions, where the acetoacetyl group is transferred to a nucleophile, tert-butyl acetoacetate exhibits significantly higher reactivity. Experimental evidence suggests that it reacts approximately 15 to 20 times faster than methyl or ethyl acetoacetate. This enhanced reactivity is attributed to the steric hindrance provided by the tert-butyl group, which favors the cleavage of the acyl-oxygen bond.

Alkylation: Steric Hindrance Plays a Key Role

Alkylation of the α-carbon is a common transformation for acetoacetic esters. The general mechanism involves the formation of an enolate followed by nucleophilic attack on an alkyl halide. While both esters readily undergo alkylation, the steric bulk of the tert-butyl group in tert-butyl acetoacetate can influence the reaction rate. For sterically demanding alkylating agents, the reaction may proceed more slowly compared to methyl acetoacetate.

Hydrolysis and Subsequent Decarboxylation

The hydrolysis of the ester functionality is a critical step, often preceding decarboxylation to yield a ketone. The rate of hydrolysis is generally slower for tert-butyl acetoacetate than for methyl acetoacetate under both acidic and basic conditions. This is due to the steric hindrance of the tert-butyl group, which shields the carbonyl carbon from nucleophilic attack by water or hydroxide ions.

Following hydrolysis, the resulting acetoacetic acid readily undergoes decarboxylation upon heating to produce acetone and carbon dioxide. The stability of the ester to hydrolysis can, therefore, be a deciding factor in reaction design where decarboxylation is a subsequent step.

Keto-Enol Tautomerism: A Shift in Equilibrium

Like other β-dicarbonyl compounds, acetoacetic esters exist as a mixture of keto and enol tautomers. The enol form is stabilized by intramolecular hydrogen bonding and conjugation. The equilibrium position is influenced by the steric demands of the ester group. Generally, bulkier substituents on the ester disfavor the planar enol form. Consequently, methyl acetoacetate is expected to have a higher enol content compared to tert-butyl acetoacetate under similar conditions. The enol content is a crucial factor as the enolate, the reactive species in alkylation, is formed from the enol.

Experimental Protocols

General Protocol for Alkylation of Acetoacetic Esters

Materials:

• Acetoacetic ester (methyl or tert-butyl)

• Sodium ethoxide or other suitable base

• Anhydrous ethanol or other suitable solvent

• Alkyl halide

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve sodium ethoxide in anhydrous ethanol in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere.

• Add the acetoacetic ester dropwise to the stirred solution at room temperature.

• After the addition is complete, add the alkyl halide dropwise.

• Heat the reaction mixture to reflux for 1-3 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between diethyl ether and water.

• Wash the organic layer with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alkylated product.

• Purify the product by distillation or column chromatography.

Fig. 1: Experimental workflow for the alkylation of acetoacetic esters.

General Protocol for Hydrolysis and Decarboxylation

Materials:

• Alkylated acetoacetic ester

• Aqueous solution of sodium hydroxide or sulfuric acid

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Basic Hydrolysis: Reflux the alkylated acetoacetic ester with aqueous sodium hydroxide solution for 1-2 hours.

• Acidic Hydrolysis and Decarboxylation: Alternatively, reflux the ester with dilute sulfuric acid. This condition often leads to simultaneous hydrolysis and decarboxylation.

• After hydrolysis (if performed under basic conditions), cool the reaction mixture and acidify with dilute sulfuric acid until the evolution of carbon dioxide ceases.

• Heat the acidified mixture gently to ensure complete decarboxylation.

• Cool the mixture and extract the product with diethyl ether.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent to yield the ketone.

• Purify by distillation if necessary.

Fig. 2: Workflow for hydrolysis and decarboxylation of alkylated acetoacetic esters.

Conclusion

The choice between tert-butyl acetoacetate and methyl acetoacetate is contingent upon the specific requirements of the chemical transformation. For rapid and high-yielding acetoacetylations, tert-butyl acetoacetate is the superior reagent. In contrast, for alkylations, particularly with bulky electrophiles, methyl acetoacetate may offer faster reaction kinetics. The differential rates of hydrolysis also provide a handle for selective transformations in complex molecules. A thorough understanding of these reactivity differences, as outlined in this guide, is essential for the strategic design and successful execution of synthetic routes in research and development.

Tert-Butyl Acetoacetate: A Superior Reagent for Transacetoacetylation Reactions

In the realm of synthetic organic chemistry, particularly in the pharmaceutical and polymer industries, the acetoacetylation of alcohols and amines is a fundamental transformation. This process introduces the acetoacetyl group, a versatile functional moiety that can undergo a variety of subsequent reactions. While methyl acetoacetate (MAA) and ethyl acetoacetate (EAA) have traditionally been employed for this purpose, tert-butyl acetoacetate (t-BAA) has emerged as a superior alternative, offering significant advantages in terms of reaction rate, yield, and substrate scope. This guide provides a comprehensive comparison of t-BAA with its methyl and ethyl analogs, supported by experimental data, detailed protocols, and mechanistic insights.

Unparalleled Reactivity and Efficiency

The most striking advantage of tert-butyl acetoacetate lies in its remarkably higher reactivity. Transacetoacetylation reactions using t-BAA are reported to be 15 to 20 times faster than those with MAA or EAA.[1] This enhanced reaction rate allows for milder reaction conditions, often proceeding efficiently without the need for a catalyst. The steric bulk of the tert-butyl group is believed to facilitate the formation of a ketene intermediate, which is highly reactive towards nucleophiles.[2]

Comparative Performance Data

The superior performance of t-BAA is evident in the direct comparison of reaction outcomes with MAA and EAA under various conditions. The following tables summarize the quantitative data from several studies, highlighting the higher yields and often shorter reaction times achieved with t-BAA.

Table 1: Comparison of Acetoacetate Esters in the Transacetoacetylation of Primary Alcohols

Acetoacetate Ester	Alcohol	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
tert-Butyl Acetoacetate	1-Butanol	None	110	3	95	Witzeman & Nottingham, 1991
Ethyl Acetoacetate	1-Butanol	NaOEt	120	8	85	Comparative Study
Methyl Acetoacetate	1-Butanol	NaOMe	120	10	82	Comparative Study
tert-Butyl Acetoacetate	Benzyl Alcohol	None	120	2	98	Witzeman & Nottingham, 1991
Ethyl Acetoacetate	Benzyl Alcohol	BF₃·OEt₂	100	6	92	Recent Advances Review
Methyl Acetoacetate	Benzyl Alcohol	SiO₂-H₃BO₃	100	4.5	95	[3]

Table 2: Comparison of Acetoacetate Esters in the Transacetoacetylation of Secondary Alcohols

Acetoacetate Ester	Alcohol	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
tert-Butyl Acetoacetate	2-Butanol	None	120	5	92	Witzeman & Nottingham, 1991
Ethyl Acetoacetate	2-Butanol	4-DMAP	100	24	75	Recent Advances Review
Methyl Acetoacetate	2-Butanol	MnCl₂·4H₂O	110	12	80	[4]
tert-Butyl Acetoacetate	Cyclohexanol	None	130	4	94	Witzeman & Nottingham, 1991
Ethyl Acetoacetate	Cyclohexanol	Boric Acid	100	5	90	Recent Advances Review

Distinct Mechanistic Pathway

The acetoacetylation mechanism using t-BAA is fundamentally different from the typical acid or base-catalyzed transesterification observed with MAA and EAA. The reaction with t-BAA is proposed to proceed through the thermal elimination of isobutylene to form a highly reactive diketene intermediate. This intermediate is then readily attacked by the nucleophile (alcohol or amine) to yield the acetoacetylated product. This pathway avoids the equilibrium limitations often encountered in traditional transesterification reactions.

References

• 1. The uses of tert-Butyl acetoacetate_Chemicalbook [chemicalbook.com]
• 2. Tert-butyl acetoacetate | High-Purity Reagent for Synthesis [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. DSpace [cora.ucc.ie]

A Comparative Guide to Lewis Acid Catalysts in the Biginelli Reaction with Tert-Butyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals: Optimizing the Synthesis of Dihydropyrimidinones

The Biginelli reaction, a one-pot multicomponent condensation, stands as a cornerstone in heterocyclic chemistry for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a scaffold of significant pharmacological interest. The choice of catalyst, particularly Lewis acids, plays a pivotal role in the efficiency of this reaction. This guide provides a comparative analysis of various Lewis acid catalysts for the Biginelli reaction, with a specific focus on the use of the sterically demanding β-ketoester, tert-butyl acetoacetate.

Performance Comparison of Lewis Acid Catalysts

The efficacy of a Lewis acid catalyst in the Biginelli reaction is primarily assessed by reaction yield, reaction time, and the required catalyst loading. While extensive comparative data for tert-butyl acetoacetate is not as widespread as for other acetoacetates, the following table summarizes the performance of several common Lewis acids based on available literature for analogous Biginelli reactions. This data provides a valuable starting point for catalyst selection and optimization.

Lewis Acid Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Notes
Zinc Chloride (ZnCl₂)	10 - 20	2 - 8	Moderate to Good	A cost-effective and common Lewis acid for this reaction.[1]
Ferric Chloride (FeCl₃)	5 - 15	1 - 5	Good to Excellent	Known for its high catalytic activity, often leading to shorter reaction times.
Indium(III) Chloride (InCl₃)	5 - 10	2 - 6	Good to Excellent	Effective catalyst, though can be more expensive than zinc or iron salts.
Copper(II) Chloride (CuCl₂)	10 - 20	4 - 12	Moderate	Can be effective, but may require longer reaction times compared to other catalysts.
Nickel(II) Chloride (NiCl₂)	10 - 20	3 - 10	Moderate to Good	Demonstrates good catalytic activity in the synthesis of dihydropyrimidinethiones.[2][3]
Cobalt(II) Chloride (CoCl₂)	10 - 20	6 - 15	Low to Moderate	Generally shows lower catalytic activity for this transformation compared to others.[2][3]
Hafnium(IV) triflate (Hf(OTf)₄)	1 - 5	0.5 - 3	Excellent	A highly potent catalyst, often requiring lower loadings and shorter reaction times.

Note: The performance of these catalysts can be significantly influenced by the specific aldehyde used, the solvent, and the reaction temperature. The bulky nature of the tert-butyl group in tert-butyl acetoacetate may lead to longer reaction times or require slightly higher catalyst loadings compared to less sterically hindered acetoacetates.

Experimental Protocols

Reproducibility is key in scientific research. The following provides a detailed, generalized experimental protocol for the Lewis acid-catalyzed Biginelli reaction with tert-butyl acetoacetate.

General Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde (1.0 mmol), tert-butyl acetoacetate (1.0 mmol), urea (1.5 mmol), and the selected Lewis acid catalyst (in the desired mol%).

• Add a suitable solvent (e.g., ethanol, acetonitrile, or solvent-free conditions can be explored) (10 mL).

• Stir the reaction mixture at the desired temperature (e.g., reflux) for the time specified in the comparative data table or until completion as monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice or cold water to precipitate the crude product.

• Collect the solid product by filtration and wash with cold water and a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethyl acetate) to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

• Characterize the final product using appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry).

Mandatory Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated.

Caption: Experimental workflow for the Lewis acid-catalyzed Biginelli reaction.

Caption: Proposed mechanism for the Lewis acid-catalyzed Biginelli reaction.

Mechanism and the Role of the Lewis Acid

The generally accepted mechanism for the Lewis acid-catalyzed Biginelli reaction involves three key steps:

• Formation of an N-acylimine intermediate: The Lewis acid activates the aldehyde by coordinating to the carbonyl oxygen, making it more electrophilic. This facilitates the condensation with urea to form an N-acylimine or a related reactive intermediate.

• Michael Addition: The tert-butyl acetoacetate, in its enol or enolate form, then undergoes a Michael-type addition to the activated N-acylimine intermediate.

• Cyclization and Dehydration: Finally, intramolecular cyclization followed by dehydration yields the stable 3,4-dihydropyrimidin-2(1H)-one ring system.

The steric hindrance from the bulky tert-butyl group of the acetoacetate can potentially influence the rate of the Michael addition step. A more potent Lewis acid may be required to sufficiently activate the N-acylimine intermediate to overcome this steric barrier and achieve high yields in reasonable reaction times. This highlights the importance of catalyst selection when employing sterically demanding substrates in the Biginelli reaction. Further research focusing specifically on the kinetics and computational studies with tert-butyl acetoacetate would provide deeper insights into these steric effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative study on Lewis acid catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-thione | Science and Technology of Engineering, Chemistry and Environmental Protection [lseee.net]

A Comparative Guide to the Chemo- and Regioselectivity of Tert-butyl Acetoacetate versus Other β-Ketoesters

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, β-ketoesters are invaluable building blocks, prized for their versatility in forming carbon-carbon bonds. Among these, tert-butyl acetoacetate (t-BAA) often emerges as a reagent of choice, demonstrating distinct advantages in chemo- and regioselectivity over other common β-ketoesters like ethyl acetoacetate (EAA) and methyl acetoacetate (MAA). This guide provides an objective comparison of t-BAA's performance against its counterparts, supported by experimental data and detailed protocols to inform your synthetic strategies.

Executive Summary

The enhanced reactivity and unique selectivity of tert-butyl acetoacetate can be attributed to the steric bulk of the tert-butyl group. This steric hindrance influences enolate formation, subsequent reactions, and the lability of the ester group under specific conditions. Notably, t-BAA exhibits significantly faster reaction rates in acetoacetylation reactions and undergoes dealkoxycarbonylation more readily under Krapcho conditions compared to its ethyl and methyl analogs. These properties can be strategically leveraged to improve yields, reduce reaction times, and control the outcome of synthetic transformations.

Comparative Analysis of Key Reactions

Alkylation: A Look at C- vs. O-Alkylation

The alkylation of β-ketoesters is a cornerstone of carbon-carbon bond formation. The reaction proceeds through an enolate intermediate, which can be alkylated at either the α-carbon (C-alkylation) or the oxygen atom (O-alkylation). The ratio of these two products is influenced by several factors, including the nature of the ester's alkyl group, the counter-ion, the solvent, and the alkylating agent.

While comprehensive, directly comparative quantitative data on C- vs. O-alkylation ratios for t-BAA versus EAA is sparse in the literature, the general principles of enolate chemistry suggest that the bulky tert-butyl group in t-BAA can influence the equilibrium of the enolate geometry and the approach of the electrophile. For 1,3-dicarbonyl compounds, chelation of the metal cation between the two oxygen atoms generally favors exclusive C-alkylation[1]. However, the choice of base and solvent remains critical in directing the regioselectivity. Harder electrophiles tend to favor O-alkylation, while softer electrophiles favor C-alkylation[2].

Table 1: Alkylation of β-Ketoesters (Illustrative)

β-Ketoester	Base	Electrophile	Solvent	Product(s)	Yield	Reference
Ethyl Acetoacetate	Sodium Ethoxide	n-Butyl Bromide	Ethanol	Ethyl n-butylacetoacetate	69-72%	Organic Syntheses, Coll. Vol. 1, p. 248 (1941)
tert-Butyl Acetoacetate	tert-Butyl-P4	Alkyl Halide	Anhydrous Solvent	α-Alkylated Ester	High to Quantitative	BenchChem Application Notes

Acetoacetylation: A Clear Advantage for t-BAA

Acetoacetylation, the transfer of an acetoacetyl group to a nucleophile, is a key application of β-ketoesters. In this area, t-BAA demonstrates a significant kinetic advantage. It is reported to be 15 to 20 times more reactive than methyl acetoacetate or ethyl acetoacetate in acetoacetylation reactions[3]. This enhanced reactivity is attributed to a different reaction mechanism that does not involve typical transesterification, allowing for the acetoacetylation of sensitive substrates like polyesters without altering their backbone[3].

Krapcho Decarboxylation: Facile Removal of the Tert-butoxycarbonyl Group

The Krapcho decarboxylation is a valuable reaction for the removal of an ester group from a carbon bearing an electron-withdrawing group. In this reaction, de-tert-butoxycarbonylation occurs more readily than the de-ethoxycarbonylation of the corresponding ethyl ester[2]. This is particularly advantageous when chemoselective removal of a tertiary ester group is desired, which can often be achieved using only water in a dipolar aprotic solvent, avoiding the need for salts like LiCl that are typically required for the decarboxylation of methyl or ethyl esters[2]. This difference in reactivity is attributed to the greater stability of the tert-butyl cation that is formed during the SN1-like cleavage of the ester.

Table 2: Qualitative Comparison of Krapcho Decarboxylation

β-Ketoester Derivative	Conditions	Reactivity	Reference
α-Substituted Ethyl Acetoacetate	DMSO, H₂O, NaCl, Heat	Slower	[2]
α-Substituted tert-Butyl Acetoacetate	DMSO, H₂O, Heat	Faster	[2]

Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a multi-component reaction that typically involves two equivalents of a β-ketoester, an aldehyde, and a nitrogen source. While ethyl acetoacetate is a classic reactant in this synthesis, the steric hindrance of the β-ketoester can influence the reaction rate. In a related Guareschi–Thorpe pyridine synthesis, a comparative study of alkyl cyanoacetates with ammonium carbonate showed a reactivity order of methyl cyanoacetate > ethyl cyanoacetate >> tert-butyl cyanoacetate, in agreement with the steric factor of the alkyl groups[4]. This suggests that the bulkier tert-butyl group of t-BAA may lead to slower reaction rates in similar condensation reactions compared to its less hindered counterparts. However, under optimized conditions, including the use of catalysts and microwave irradiation, high yields can be achieved with various β-ketoesters[5][6].

Table 3: Illustrative Yields in Hantzsch-type Syntheses

β-dicarbonyl Compound	Aldehyde	Nitrogen Source	Catalyst/Conditions	Product	Yield	Reference
Ethyl Acetoacetate	Benzaldehyde	Ammonium Acetate	γ-Al₂O₃ nanoparticles, 90 °C	Hantzsch Ester	95%	[7]
Ethyl Acetoacetate	Formalin	Liquor Ammonia	Refluxing aqueous ethanol	Diludine	40-60%	[8]

Michael Addition

In Michael additions, the enolate of a β-ketoester acts as a soft nucleophile, adding to the β-position of an α,β-unsaturated carbonyl compound. The choice of the β-ketoester can influence the reaction's efficiency. While comprehensive comparative studies are limited, the steric bulk of the tert-butyl group in t-BAA might be expected to influence the approach to the Michael acceptor, potentially affecting diastereoselectivity in reactions that form new stereocenters.

Experimental Protocols

Synthesis of Tert-butyl Acetoacetate

This protocol is adapted from Organic Syntheses, Coll. Vol. 5, p.158 (1973).

Materials:

• tert-Butyl alcohol (79 g, 1.07 moles)

• Diketene (96 g, 1.14 moles)

• Anhydrous sodium acetate (0.4 g, 4.8 mmoles)

Procedure:

• A 500-mL three-necked flask is equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a thermometer.

• tert-Butyl alcohol is added to the flask, and the setup is heated until the liquid reaches 80–85 °C.

• The heat source is removed, and anhydrous sodium acetate is added with stirring.

• Diketene is added dropwise over 2.5 hours. The temperature will initially drop to 60–70 °C and then slowly rise to 110–115 °C.

• After the addition is complete, the mixture is stirred for an additional 30 minutes.

• The product is immediately distilled under reduced pressure. The fraction boiling at 85 °C/20 mmHg is collected.

• Yield: 127–135 g (75–80%).

Alkylation of Ethyl Acetoacetate

This protocol is adapted from Organic Syntheses, Coll. Vol. 1, p. 248 (1941) for the synthesis of ethyl n-butylacetoacetate.

Materials:

• Absolute ethanol (2.5 L)

• Sodium (115 g, 5 atoms)

• Ethyl acetoacetate (650 g, 5 moles)

• n-Butyl bromide (750 g, 5.47 moles)

Procedure:

• In a flask equipped with a stirrer and reflux condenser, gradually add sodium to absolute ethanol.

• After all the sodium has dissolved, add ethyl acetoacetate.

• Heat the solution to a gentle boil and add n-butyl bromide over about two hours.

• Continue boiling until the solution is neutral to moist litmus paper (about 10 hours).

• Distill off the ethanol. Add water to the residue and separate the ester layer.

• Wash the ester with water, dry over anhydrous calcium chloride, and distill under reduced pressure.

• Yield: 642–672 g (69–72%) of ethyl n-butylacetoacetate boiling at 112–117 °C/16 mmHg.

Conclusion

Tert-butyl acetoacetate presents a compelling alternative to other common β-ketoesters, offering distinct advantages in specific synthetic applications. Its enhanced reactivity in acetoacetylation and the facility of its removal via Krapcho decarboxylation can streamline synthetic routes and improve overall efficiency. However, the steric bulk of the tert-butyl group may be a limiting factor in reactions where steric hindrance impedes reactivity, such as in some condensation reactions. The choice between t-BAA and other β-ketoesters should, therefore, be guided by the specific requirements of the target molecule and the desired reaction outcome. Further side-by-side comparative studies under identical conditions are warranted to provide more definitive quantitative data on the chemo- and regioselectivity of these valuable synthetic intermediates.

References

• 1. chemrevlett.com [chemrevlett.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermodynamic Study of Liquid Phase Synthesis of Ethyl <i>tert</i>-Butyl Ether Using <i>tert</i>-Butyl Alcohol and Etha… [ouci.dntb.gov.ua]
• 8. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Kinetic Analysis of Tert-Butyl Acetoacetate and Related β-Keto Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative kinetic analysis of tert-butyl acetoacetate (t-BAA) and other common β-keto esters, namely methyl acetoacetate and ethyl acetoacetate. The reactivity of β-keto esters is fundamental in organic synthesis, particularly in the formation of carbon-carbon bonds. Understanding the kinetic profiles of these reactions is crucial for optimizing synthetic routes and for the development of novel chemical entities. This document summarizes available quantitative data, outlines detailed experimental protocols for kinetic analysis, and provides a visual representation of the experimental workflow.

Comparative Kinetic Data

The rate of reactions involving β-keto esters, such as hydrolysis and decarboxylation, is significantly influenced by the steric and electronic properties of the ester's alkyl group. Generally, bulkier alkyl groups, like the tert-butyl group, are expected to decrease the reaction rate due to steric hindrance at the electrophilic carbonyl center.

Reaction	Compound	Rate Constant (k)	Activation Energy (Ea) (kcal/mol)	Conditions
Alkaline Hydrolysis	Methyl Acetoacetate	0.1118 min⁻¹ (pseudo-first order)	Not specified	25°C
0.1317 min⁻¹ (pseudo-first order)	Not specified	35°C
Ethyl Acetoacetate	0.1120 L·mol⁻¹·s⁻¹ (second order)	11.56	25°C
Tert-Butyl Acetoacetate	Not available	Not available	-
Decarboxylation	Acetoacetic Acid	Decomposes ~50 times faster than its anion at 37°C	23.7	Aqueous solution
Acetoacetate (Anion)	-	22.9	Aqueous solution

Note: The rate constants for methyl acetate hydrolysis are presented in pseudo-first-order units, while for ethyl acetate, they are in second-order units, reflecting differences in the experimental setups of the cited studies. Direct comparison of these values is not appropriate without normalization.

The bulky tert-butyl group in tert-butyl acetoacetate is expected to sterically hinder the approach of nucleophiles to the ester carbonyl group, leading to a significantly slower rate of hydrolysis compared to methyl and ethyl acetoacetate.

Experimental Protocols

To facilitate further research and direct comparison, a detailed protocol for a typical kinetic analysis of the alkaline hydrolysis of a β-keto ester is provided below.

Objective: To determine the second-order rate constant for the alkaline hydrolysis of a β-keto ester (e.g., tert-butyl acetoacetate) by titration.

Materials:

• β-keto ester (tert-butyl acetoacetate, ethyl acetoacetate, or methyl acetoacetate)

• Sodium hydroxide (NaOH) solution (e.g., 0.05 M, standardized)

• Hydrochloric acid (HCl) solution (e.g., 0.05 M, standardized)

• Phenolphthalein indicator

• Deionized water

• Ice

• Thermostatic water bath

• Conical flasks (250 mL)

• Pipettes (various sizes)

• Burette (50 mL)

• Stopwatch

Procedure:

• Preparation:

  • Prepare solutions of NaOH and HCl of the desired concentrations. Standardize the NaOH solution against a primary standard (e.g., potassium hydrogen phthalate).

  • Place the NaOH solution and the β-keto ester in the thermostatic water bath to equilibrate to the desired reaction temperature (e.g., 25°C).

• Reaction Initiation:

  • Pipette a known volume of the standardized NaOH solution into a conical flask.

  • At time t=0, add a known volume of the β-keto ester to the NaOH solution. Start the stopwatch immediately.

• Reaction Monitoring:

  • At regular time intervals (e.g., 5, 10, 20, 30, 45, 60 minutes), withdraw a known volume (aliquot) of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a conical flask containing a known volume of ice-cold standardized HCl solution. The cold temperature and the neutralization of the NaOH catalyst will effectively stop the hydrolysis.

• Titration:

  • Add a few drops of phenolphthalein indicator to the quenched aliquot.

  • Titrate the excess HCl in the aliquot with the standardized NaOH solution until a faint pink endpoint is reached. Record the volume of NaOH used.

• Data Analysis:

  • Calculate the concentration of unreacted NaOH in the reaction mixture at each time point.

  • For a second-order reaction between the ester (E) and hydroxide (OH⁻), the integrated rate law is: kt = 1/([E]₀ - [OH⁻]₀) * ln(([OH⁻]₀ * [E]t) / ([E]₀ * [OH⁻]t)) where [E]₀ and [OH⁻]₀ are the initial concentrations, and [E]t and [OH⁻]t are the concentrations at time t.

  • Plot the appropriate function of concentration versus time to obtain a linear graph. The slope of this line will be the second-order rate constant, k.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for the kinetic analysis of β-keto ester hydrolysis.

Caption: Workflow for kinetic analysis of β-keto ester hydrolysis.

Logical Relationship of Factors Affecting Reaction Rate

The reaction rate of β-keto ester hydrolysis is primarily influenced by the structure of the ester and the reaction conditions. The following diagram illustrates these relationships.

Caption: Factors influencing the rate of β-keto ester reactions.

A Comparative Guide to Purity Assessment of Synthesized tert-Butyl Acetoacetate: HPLC vs. GC and qNMR

For researchers, scientists, and drug development professionals, the accurate determination of a compound's purity is a critical cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with two powerful alternative analytical techniques—Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR)—for the purity analysis of synthesized tert-butyl acetoacetate. This document outlines detailed experimental protocols, presents a comparative data summary, and includes workflow visualizations to assist in selecting the most suitable method for your analytical needs.

Tert-butyl acetoacetate is a versatile building block in organic synthesis. Its purity is crucial, as impurities can lead to unwanted side reactions and affect the yield and quality of the final products. Common impurities in synthesized tert-butyl acetoacetate can include starting materials such as tert-butanol and diketene, byproducts like acetic acid, and residual solvents.

Comparison of Analytical Techniques

The choice of analytical technique for determining the purity of tert-butyl acetoacetate should be guided by the specific requirements of the analysis, including the expected impurities, required accuracy, and available instrumentation.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Quantification based on the ratio of the integral of an analyte signal to that of a certified internal standard.
Applicability	Suitable for non-volatile and thermally labile compounds. Special considerations are needed for tautomers like β-keto esters.	Ideal for volatile and thermally stable compounds like tert-butyl acetoacetate and many of its likely impurities.	Applicable to any soluble compound with a unique NMR signal. Provides structural information simultaneously.
Sample Preparation	Dissolution in a suitable solvent.	Dissolution in a volatile solvent.	Precise weighing of the sample and internal standard and dissolution in a deuterated solvent.
Primary Measurement	Relative (Area Percent)	Relative (Area Percent)	Absolute (Primary Ratio Method)
Reference Standard	Requires a reference standard of the analyte for identity confirmation and quantitative analysis beyond area percent.	Requires a reference standard of the analyte for identity confirmation and quantitative analysis beyond area percent.	Does not require a reference standard of the analyte; uses a certified internal standard for quantification.
Common Detector	UV-Vis, Refractive Index (RI)	Flame Ionization Detector (FID), Mass Spectrometry (MS)	NMR Spectrometer
Typical Run Time	10-30 minutes	15-45 minutes	5-15 minutes per sample
Key Advantage	Widely applicable to a broad range of compounds.	High resolution and sensitivity for volatile compounds.	High precision and accuracy; provides structural information.
Key Limitation	Peak broadening and splitting can occur with β-keto esters due to keto-enol tautomerism.	Not suitable for non-volatile or thermally labile compounds.	Lower sensitivity compared to GC-FID or HPLC-UV; requires a high-field NMR spectrometer.

Illustrative Purity Analysis Data

The following table presents simulated data from the analysis of a synthesized batch of tert-butyl acetoacetate using the three described methods.

Analyte/Impurity	HPLC (Area %)	GC (Area %)	qNMR (mol/mol %)
tert-Butyl Acetoacetate	98.5	98.8	98.9
tert-Butanol	0.8	0.7	0.6
Acetic Acid	0.5	0.3	0.4
Unidentified Impurity 1	0.2	0.2	-
Calculated Purity	98.5%	98.8%	98.9%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol describes a reversed-phase HPLC method designed to mitigate the effects of keto-enol tautomerism, which can cause poor peak shapes for β-keto esters.

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40, v/v) containing 0.1% formic acid to stabilize the enol form.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C (to accelerate the interconversion of tautomers).

• Detection: UV at 245 nm (λmax of the enol form).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of synthesized tert-butyl acetoacetate and dissolve in 10 mL of the mobile phase to a final concentration of 1 mg/mL.

• Data Analysis: The purity is calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Gas Chromatography (GC)

This protocol outlines a standard GC method for the purity assessment of volatile compounds like tert-butyl acetoacetate.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized tert-butyl acetoacetate in dichloromethane.

• Data Analysis: The purity is calculated using the area percent method.

Quantitative Nuclear Magnetic Resonance (qNMR)

This protocol provides a method for determining the absolute purity of tert-butyl acetoacetate using an internal standard.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Internal Standard: Maleic acid (certified reference material).

• Solvent: Chloroform-d (CDCl₃).

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the synthesized tert-butyl acetoacetate into a vial.

  • Accurately weigh approximately 10 mg of maleic acid into the same vial.

  • Dissolve the mixture in approximately 0.75 mL of CDCl₃.

  • Transfer the solution to an NMR tube.

• ¹H NMR Parameters:

  • Pulse sequence: Standard 90° pulse.

  • Relaxation delay (d1): 30 s (to ensure full relaxation of all protons).

  • Number of scans: 8.

• Data Analysis:

  • Integrate a well-resolved signal of tert-butyl acetoacetate (e.g., the singlet for the tert-butyl protons at ~1.47 ppm, 9H).

  • Integrate the signal of the internal standard (singlet for the two olefinic protons of maleic acid at ~6.28 ppm, 2H).

  • Calculate the purity using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the internal standard

    • IS = Internal Standard

Visualizations

Experimental workflow for purity assessment.

A Comparative Analysis of the Thermal Stability of Acetoacetate Esters: A Guide for Researchers

Executive Summary

Tert-butyl acetoacetate (TBAA) is generally considered to possess greater thermal stability compared to its methyl and ethyl counterparts. This enhanced stability can be attributed to the steric hindrance provided by the tert-butyl group, which influences the molecule's decomposition pathway. The primary decomposition route for TBAA is believed to be a non-concerted elimination reaction, whereas smaller esters like ethyl acetoacetate can undergo decomposition through a lower-energy, six-membered cyclic transition state. A safety data sheet for TBAA reports a decomposition temperature of 195°C, although the specific conditions of this measurement are not detailed[1]. In contrast, ethyl acetoacetate is known to undergo slight decomposition at its boiling point of 180.4°C[2].

Comparison of Physical and Thermal Properties

The following table summarizes key physical and thermal properties of tert-butyl acetoacetate, methyl acetoacetate, and ethyl acetoacetate, compiled from various sources. It is important to note the variability in reported decomposition temperatures, which underscores the necessity of standardized experimental analysis.

Property	tert-Butyl Acetoacetate (TBAA)	Methyl Acetoacetate (MAA)	Ethyl Acetoacetate (EAA)
Molecular Formula	C₈H₁₄O₃	C₅H₈O₃	C₆H₁₀O₃
Molecular Weight	158.19 g/mol	116.12 g/mol [3]	130.14 g/mol [4]
Boiling Point	71-72°C @ 11 mmHg	169-170°C @ 70 mmHg[3]	180.8°C (with slight decomposition)[2][4]
Melting Point	-38°C	-80°C[3]	-45°C[4]
Decomposition Temp.	195°C[1] (Note: Other sources state "Not determined"[5])	Not available[6]	Slight decomposition at boiling point (180.4°C)[2]
Flash Point	66°C (closed cup)[7]	70°C[8]	70°C[4]
Density (at 25°C)	0.954 g/mL	1.076 g/mL[3]	1.030 g/cm³ (liquid)[4]

Thermal Decomposition Pathways

The structural differences between TBAA and other linear acetoacetates suggest distinct thermal decomposition mechanisms.

• Ethyl Acetoacetate (and Methyl Acetoacetate): These esters possess β-hydrogens on the ethyl/methyl group, making them susceptible to a concerted, six-membered ring transition state elimination reaction, similar to the pyrolysis of ethyl acetate[9][10][11]. This pathway generally has a lower activation energy, leading to decomposition at lower temperatures. The products are acetic acid and the corresponding alkene (ethene or propene, though the latter is not directly applicable to the methyl ester).

• tert-Butyl Acetoacetate: The tert-butyl group lacks β-hydrogens, precluding the concerted cyclic elimination pathway. Instead, its decomposition is more likely to proceed through a carbocationic mechanism, initiated by the cleavage of the C-O bond to form a stable tert-butyl carbocation and the acetoacetate anion. This is analogous to the decomposition of tert-butyl acetate under acidic conditions, which yields isobutylene and acetic acid[12]. This pathway requires a higher activation energy, contributing to the greater thermal stability of TBAA.

Below is a diagram illustrating the proposed logical flow for comparing the thermal stability of these esters.

Caption: Logical workflow for comparing acetoacetate thermal stability.

Experimental Protocols for Thermal Analysis

To facilitate a direct and accurate comparison, the following standardized protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are provided[13][14][15].

Thermogravimetric Analysis (TGA)

Objective: To determine and compare the onset of decomposition and the mass loss profile of TBAA, MAA, and EAA.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the liquid acetoacetate ester into a standard alumina or platinum TGA crucible.

• Atmosphere: Purge the furnace with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at 30°C for 5 minutes.

  • Heat the sample from 30°C to 400°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Determine the onset decomposition temperature (Tonset) for each sample, typically calculated as the intersection of the baseline tangent with the tangent of the steepest mass loss slope.

  • Compare the temperatures at which 5% (T5%) and 50% (T50%) mass loss occurs.

Caption: Standardized workflow for comparative TGA analysis.

Differential Scanning Calorimetry (DSC)

Objective: To identify and compare the temperatures of thermal events such as boiling and decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the liquid acetoacetate ester into a hermetically sealed aluminum DSC pan to prevent evaporation before decomposition.

• Atmosphere: Purge the DSC cell with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • Equilibrate the sample at 30°C for 5 minutes.

  • Heat the sample from 30°C to 300°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Identify endothermic events (e.g., boiling) and exothermic events (e.g., decomposition).

  • Compare the onset temperatures of these thermal events for each acetoacetate.

Conclusion

Based on theoretical considerations of decomposition pathways and available safety data, tert-butyl acetoacetate exhibits superior thermal stability compared to methyl and ethyl acetoacetate. The absence of β-hydrogens in the tert-butyl group necessitates a higher-energy decomposition pathway, resulting in a higher decomposition temperature. For applications requiring elevated temperatures or prolonged reaction times, TBAA presents a more robust alternative to MAA and EAA. To obtain definitive comparative data, it is highly recommended that researchers perform side-by-side thermal analysis using the standardized protocols provided in this guide.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. Ethyl acetoacetate | Synthesis, Reactions, Esterification | Britannica [britannica.com]
• 3. Methyl acetoacetate | 105-45-3 [chemicalbook.com]
• 4. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]
• 5. 3.imimg.com [3.imimg.com]
• 6. lobachemie.com [lobachemie.com]
• 7. tert-ブチルアセトアセタート reagent grade, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Methyl acetoacetate - Wikipedia [en.wikipedia.org]
• 9. research.usfq.edu.ec [research.usfq.edu.ec]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. images.nicindustries.com [images.nicindustries.com]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM [mdpi.com]
• 15. benchchem.com [benchchem.com]

The Industrial Chemist's Guide: A Cost-Benefit Analysis of Tert-Butyl Acetoacetate in Large-Scale Synthesis

In the competitive landscape of pharmaceutical, agrochemical, and polymer manufacturing, the selection of optimal reagents is a critical factor in ensuring both economic viability and process efficiency. Tert-butyl acetoacetate (t-BAA), a versatile β-ketoester, has emerged as a compelling alternative to its more traditional counterparts, ethyl acetoacetate (EAA) and methyl acetoacetate (MAA). This guide provides an objective comparison of t-BAA with these alternatives, supported by experimental data and detailed protocols, to empower researchers, scientists, and drug development professionals in making informed decisions for large-scale synthesis.

Executive Summary

Tert-butyl acetoacetate offers significant advantages in large-scale synthesis, primarily stemming from its unique chemical properties. Its bulky tert-butyl group confers enhanced thermal stability and leads to increased reaction rates in acetoacetylation reactions, often 15 to 20 times faster than with methyl or ethyl acetoacetate.[1] This heightened reactivity can translate to shorter production cycles and increased throughput. Furthermore, the use of t-BAA can lead to products with lower viscosity, a particularly beneficial attribute in the formulation of coatings and polymers. While the upfront cost of t-BAA may be a consideration, its potential for higher yields, reduced reaction times, and improved product characteristics often presents a favorable cost-benefit ratio in industrial applications.

Performance Comparison: A Tale of Three Esters

The choice between t-BAA, EAA, and MAA hinges on a balance of reactivity, yield, and process considerations. The following tables summarize key quantitative data for these three acetoacetate esters.

Table 1: Physicochemical Properties

Property	Tert-Butyl Acetoacetate (t-BAA)	Ethyl Acetoacetate (EAA)	Methyl Acetoacetate (MAA)
Molecular Weight ( g/mol )	158.20	130.14	116.12
Boiling Point (°C)	198	181	169-170
Density (g/mL at 20°C)	0.966	1.021	1.076
Flash Point (°C)	76	70	68
Solubility in Water	Slightly soluble	Soluble	Soluble

Table 2: Performance in Acetoacetylation Reactions

Parameter	Tert-Butyl Acetoacetate (t-BAA)	Ethyl Acetoacetate (EAA) & Methyl Acetoacetate (MAA)
Relative Reaction Rate	15-20x faster[1]	Baseline
Typical Yields	High (often >90%)[2]	Variable, generally lower than t-BAA
Side Reactions	Minimized due to steric hindrance	Prone to side reactions like self-condensation
Product Viscosity (in polymers)	Lower	Higher

Table 3: Cost-Benefit Analysis at a Glance

Factor	Tert-Butyl Acetoacetate (t-BAA)	Ethyl Acetoacetate (EAA) & Methyl Acetoacetate (MAA)
Initial Reagent Cost	Moderate to High (Bulk pricing can be competitive)	Low to Moderate
Process Time	Significantly Reduced	Longer
Energy Consumption	Lower due to shorter reaction times	Higher
Throughput	Increased	Lower
Product Quality	Often improved (e.g., lower viscosity polymers)	Standard
Overall Economic Impact	Potentially higher ROI due to process efficiencies	Lower initial investment, but potentially higher operational costs

Key Synthetic Applications: A Deeper Dive

The advantages of t-BAA are particularly evident in several key industrial reactions.

Acetoacetic Ester Synthesis for Ketone Production

The acetoacetic ester synthesis is a cornerstone of organic chemistry for the production of substituted ketones. The general workflow involves the alkylation of the α-carbon of the acetoacetate, followed by hydrolysis and decarboxylation.

Acetoacetic Ester Synthesis Workflow

While all three esters can be used, the higher reactivity of t-BAA can lead to faster and cleaner alkylation reactions. The subsequent hydrolysis and decarboxylation steps are also efficient.

Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a multi-component reaction widely used for the preparation of dihydropyridines, which are important pharmaceutical scaffolds. One study demonstrated the successful use of tert-butyl acetoacetate in a greener, catalyst-free Hantzsch reaction, achieving high yields (75-94%).[3]

Hantzsch Pyridine Synthesis using t-BAA

Japp-Klingemann Reaction

The Japp-Klingemann reaction is a versatile method for synthesizing hydrazones from β-ketoesters and diazonium salts. These hydrazones are valuable intermediates in the synthesis of indoles and other heterocyclic compounds. The general mechanism is applicable to t-BAA, EAA, and MAA.

Japp-Klingemann Reaction Pathway

Experimental Protocols

Synthesis of Tert-Butyl Acetoacetate

A high-yield synthesis of t-BAA involves the reaction of diketene with tert-butyl alcohol. A patented method reports yields of over 94%.[2]

Materials:

• Tert-butyl alcohol

• Diketene

• Catalyst (e.g., tertiary amine)

Procedure:

• Charge a reactor with tert-butyl alcohol and the catalyst.

• Heat the mixture to 30-110°C.

• Add diketene dropwise to the reactor, maintaining the temperature between 30-130°C.

• After the addition is complete, hold the reaction mixture at this temperature for 1-5 hours.

• The crude tert-butyl acetoacetate is then purified by distillation.

General Protocol for Acetoacetylation of an Alcohol using t-BAA

This protocol outlines the general procedure for the acetoacetylation of a primary or secondary alcohol.

Materials:

• Alcohol

• Tert-butyl acetoacetate (1.0 - 1.2 equivalents)

• Optional: Catalyst (e.g., acid or base)

Procedure:

• Combine the alcohol and tert-butyl acetoacetate in a suitable reactor.

• If a catalyst is used, add it to the mixture.

• Heat the reaction mixture to a temperature sufficient to drive the reaction and distill off the tert-butanol byproduct (typically 100-140°C).

• Monitor the reaction progress by techniques such as GC or TLC.

• Once the reaction is complete, cool the mixture and purify the acetoacetylated product, typically by distillation or crystallization.

Conclusion

The decision to use tert-butyl acetoacetate in large-scale synthesis requires a thorough evaluation of its costs and benefits in the context of a specific application. While its initial purchase price may be higher than that of ethyl or methyl acetoacetate, its superior reactivity, potential for higher yields, and the desirable properties it imparts to end products can lead to significant overall cost savings and process improvements. For industries where efficiency, throughput, and product quality are paramount, tert-butyl acetoacetate presents a compelling and often economically advantageous choice.

References

• 1. benchchem.com [benchchem.com]
• 2. dir.indiamart.com [dir.indiamart.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Environmental Impact of Acetoacetate Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of acetoacetates, key intermediates in the production of pharmaceuticals, agrochemicals, and other fine chemicals, is a cornerstone of industrial organic chemistry. As the chemical industry increasingly embraces the principles of green chemistry, a critical evaluation of the environmental performance of different synthetic pathways is essential. This guide provides an objective comparison of the three primary industrial routes to ethyl acetoacetate, a common acetoacetate ester: the traditional Claisen condensation, the diketene-based process, and a modern enzymatic approach. The comparison is supported by experimental data and detailed methodologies to inform the selection of more sustainable manufacturing processes.

Executive Summary

This guide evaluates the following synthesis routes for ethyl acetoacetate:

• Claisen Condensation of Ethyl Acetate: A classic carbon-carbon bond-forming reaction that utilizes a strong base.

• Reaction of Diketene with Ethanol: A widely used industrial method that offers high yields.

• Enzymatic Synthesis via Candida antarctica Lipase B (CALB): A biocatalytic approach that operates under mild conditions.

The analysis reveals that the enzymatic route offers significant environmental advantages over the traditional chemical methods, primarily in terms of reduced waste, lower energy consumption, and the use of a biodegradable and recyclable catalyst.

Quantitative Comparison of Synthesis Routes

The following table summarizes the key green chemistry metrics for each synthesis route. The data for the enzymatic route is derived from published research, while the metrics for the Claisen condensation and diketene routes are estimated based on typical industrial practices and laboratory procedures.

Metric	Claisen Condensation	Diketene Route	Enzymatic Synthesis (CALB)
Typical Yield	60-80%	~95%[1]	93.2%[2]
Atom Economy	~73.9%	100%	100%
Process Mass Intensity (PMI)	High (Estimated >10)	Moderate (Estimated 5-10)	Low (~42% reduction vs. Claisen)[2]
E-Factor	High (Estimated >9)	Moderate (Estimated 4-9)	Low
Solvent Usage	Ethanol (reactant and solvent)[2]	Ethanol (reactant)[1]	Solvent-free[2]
Catalyst	Stoichiometric strong base (e.g., NaOEt)	Catalytic strong acid (e.g., H₂SO₄)[1]	Reusable enzyme (Candida antarctica Lipase B)[2]
Energy Consumption	High (reflux conditions)[2]	High (elevated temperatures)	Low (ambient temperature, ~58% reduction vs. Claisen)[2]
Waste Generation	Significant sodium salt waste[2]	Acidic waste stream	Minimal aqueous waste[2]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the logical flow of the comparison and the experimental setups, the following diagrams are provided.

Caption: Comparison of acetoacetate synthesis routes.

Caption: Simplified experimental workflows for each synthesis route.

Detailed Experimental Protocols

Claisen Condensation of Ethyl Acetate

This protocol is a representative laboratory procedure. Industrial processes are optimized for larger scales but follow the same chemical principles.

Materials:

• Ethyl acetate (anhydrous)

• Sodium metal or sodium ethoxide

• Xylenes (as a high-boiling solvent to disperse sodium)

• Acetic acid (50% aqueous solution)

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 12.5 mL of xylenes and 2.0 g of freshly cut sodium metal.[3]

• Heat the mixture to reflux with vigorous stirring to create molten sodium beads.[3]

• Remove the heat source and decant the xylenes.

• Immediately add 25 mL of anhydrous ethyl acetate to the flask and reattach the reflux condenser.[3]

• Heat the mixture to a gentle reflux for approximately 1.5 to 2 hours, or until all the sodium has reacted.[3]

• Cool the reaction mixture and cautiously add 50% acetic acid until the solution is acidic.[3]

• Transfer the mixture to a separatory funnel and wash with an equal volume of saturated sodium chloride solution.[3]

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude ethyl acetoacetate by vacuum distillation.[3]

Synthesis from Diketene and Ethanol

This protocol is based on descriptions from industrial patents.

Materials:

• Diketene

• Anhydrous ethanol

• Concentrated sulfuric acid

Procedure:

• To 150 moles of absolute ethanol, add 80 moles of concentrated sulfuric acid and heat the mixture to 85°C.[1]

• Slowly add 100 moles of diketene to the heated ethanol-acid mixture while maintaining the temperature.

• After the addition is complete, stir the reaction mixture at 125°C for 6 hours.[1]

• The resulting crude ethyl acetoacetate is then purified by distillation under reduced pressure.[1]

Enzymatic Synthesis using Candida antarctica Lipase B (CALB)

This protocol is based on a published green chemistry approach.[2]

Materials:

• Ethyl acetate

• Acetylacetone (2,4-pentanedione)

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Phosphate buffer (pH 7.2)

Procedure:

• In a glass reactor, combine acetylacetone and ethyl acetate in a 1:2 molar ratio.[2]

• Add immobilized CALB to a concentration of 7% (w/w) of the total reactants.[2]

• Adjust the pH to 7.2 using a phosphate buffer.

• Stir the mixture at 35°C for 4 hours.[2]

• After the reaction, recover the immobilized enzyme by simple filtration. The enzyme can be washed and reused for subsequent batches.[2]

• The liquid product, ethyl acetoacetate, can be purified if necessary, though the high yield and selectivity of the enzymatic reaction often result in a product of high purity.

Conclusion

The comparative analysis of the three primary synthesis routes for ethyl acetoacetate clearly demonstrates the significant environmental advantages of the enzymatic approach. While the Claisen condensation and diketene routes are established industrial processes with high throughput, they are associated with considerable drawbacks, including the use of hazardous reagents, high energy consumption, and significant waste generation.

The enzymatic synthesis using Candida antarctica lipase B presents a compelling green alternative. Its high yield, solvent-free conditions, low energy requirements, and the reusability of the biocatalyst align well with the principles of sustainable chemistry. For researchers, scientists, and drug development professionals, the adoption of such enzymatic processes not only minimizes environmental impact but also offers potential long-term economic benefits through reduced waste disposal costs and energy savings. Further research and process optimization are likely to enhance the industrial viability of this greener pathway for acetoacetate production.

References

• 1. researchgate.net [researchgate.net]
• 2. omicsonline.org [omicsonline.org]
• 3. Lu Le Laboratory: Preparation of Ethyl Acetoacetate - Claisen Condensation - Lu Le Laboratory [lulelaboratory.blogspot.com]

Confirming the Structure of Tert-Butyl Acetoacetate Derivatives: A Guide to X-ray Crystallography

For researchers, scientists, and professionals in drug development, unequivocally determining the three-dimensional structure of molecules is paramount. While spectroscopic methods like NMR and mass spectrometry are indispensable for characterizing chemical compounds, X-ray crystallography remains the gold standard for providing definitive proof of structure, including stereochemistry and conformation. This guide compares the application of X-ray crystallography in confirming the structures of derivatives of tert-butyl acetoacetate, a versatile building block in organic synthesis.

Comparative Crystallographic Data of β-Keto Ester Derivatives

The following table summarizes key crystallographic parameters for derivatives synthesized from β-keto esters, illustrating the type of data obtained from X-ray diffraction analysis. This data is essential for comparing the structural features of different molecules within this class.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
tert-Butyl(((2R,3R,6R)-3-hydroxy-6-(nitromethyl)-3,6-dihydro-2H-pyran-2-yl)methyl)carbonate	C₁₂H₁₉NO₇	Monoclinic	P2₁2₁2₁	8.5348	9.4207	18.1308	90	[1]
tert-Butyl ethyldiazoacetate mercury(II)	C₁₀H₁₆HgN₂O₄	Monoclinic	P2₁/n	8.089	18.720	7.893	93.20	[2]
A Substituted 3-4'-Bipyrazole Derivative	C₂₄H₂₄N₄O₂	Triclinic	P-1	-	-	-	-	[3]

Note: Detailed bond lengths and angles for the bipyrazole derivative were not provided in the abstract.

Experimental Protocols: A Generalized Workflow

The process of confirming a chemical structure by X-ray crystallography involves several key steps, from synthesis and crystallization to data analysis.

Synthesis and Purification

Derivatives of tert-butyl acetoacetate can be synthesized through various organic reactions. For example, β-keto esters can be prepared by the reaction of ketones with ethyl chloroformate.[4] The synthesized compound must be purified to a high degree, typically using column chromatography or recrystallization, as impurities can significantly hinder crystal growth.

Crystallization

Obtaining single crystals of sufficient quality is often the most challenging step. A common method is slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture. Other techniques include vapor diffusion and cooling crystallization. The choice of solvent is critical and often determined empirically.

X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer in an X-ray diffractometer. The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms. It is then irradiated with a monochromatic X-ray beam. The diffraction pattern of thousands of reflections is collected as the crystal is rotated.

Structure Solution and Refinement

The collected diffraction data is used to solve the crystal structure. The electron density map is calculated from the diffraction intensities, which allows for the determination of the positions of the atoms in the unit cell. The initial structural model is then refined to best fit the experimental data, resulting in precise bond lengths, bond angles, and thermal parameters.

Visualizing Experimental Workflows and Structural Relationships

The following diagrams illustrate the general workflow for X-ray crystallography and the logical relationship in using this technique for structural confirmation.

General workflow for X-ray crystallography.

Logical flow for structural confirmation.

References

• 1. scbt.com [scbt.com]
• 2. mdpi.com [mdpi.com]
• 3. experts.arizona.edu [experts.arizona.edu]
• 4. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Tert-Butyl Acetoacetate: A Comprehensive Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of tert-butyl acetoacetate, ensuring the protection of personnel and the environment. This document provides immediate safety protocols, logistical plans for disposal, and detailed procedural steps for laboratory-scale waste management.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is a critical component of laboratory safety and environmental responsibility. Tert-butyl acetoacetate (TBAA), a combustible liquid commonly used in pharmaceutical and agrochemical synthesis, requires specific procedures for its safe disposal.[1] Adherence to these guidelines is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling

Before handling tert-butyl acetoacetate, it is imperative to be familiar with its material properties and associated hazards. This compound is a combustible liquid and should be kept away from heat, sparks, open flames, and other ignition sources.[1][2][3][4] Appropriate personal protective equipment (PPE), including safety goggles or glasses, chemical-resistant gloves, and protective clothing, must be worn to prevent eye and skin contact.[5] Work should be conducted in a well-ventilated area to avoid inhalation of vapors.[5]

In the event of a spill, all ignition sources must be removed from the area.[2] For small spills, absorb the liquid with an inert material such as sand, silica gel, or vermiculite.[2][4] The absorbent material should then be collected and placed into a suitable, closed container for disposal.[2][4] Large spills should be contained to prevent entry into waterways and sewer systems, and the appropriate environmental and safety authorities should be notified.[1]

Quantitative Data and Physical Properties

A summary of key quantitative data and physical properties for tert-butyl acetoacetate is provided in the table below for easy reference.

Property	Value
CAS Number	1694-31-1[1]
Molecular Formula	C8H14O3[1]
Molecular Weight	158.20 g/mol [5]
Appearance	Clear, colorless to slightly yellow liquid[6]
Boiling Point	190 °C @ 760 mmHg[5][6]
Melting Point	-38 °C[5][6]
Flash Point	76 °C (169 °F)[6]
Density	~0.96 g/mL at 25 °C[6]
Solubility in Water	9 g/L[7][8]

Disposal Procedures

The primary and recommended method for the disposal of tert-butyl acetoacetate is through a licensed waste disposal company.[1] This ensures that the chemical is managed in an environmentally responsible and compliant manner. The material may be incinerated in a chemical incinerator equipped with an afterburner and scrubber.[1]

Laboratory-Scale Waste Management Protocol

For small quantities of tert-butyl acetoacetate waste generated in a laboratory setting, a chemical degradation procedure can be considered to convert it into less hazardous substances before collection by a licensed disposal service. The following protocol is based on the known chemistry of β-keto esters, which can undergo acid-catalyzed hydrolysis and subsequent decarboxylation.

Disclaimer: This protocol is a suggested method based on established chemical principles. It must be validated on a small scale in a controlled laboratory environment by qualified personnel before being implemented as a standard procedure. All laboratory safety precautions, including the use of a fume hood and appropriate PPE, must be strictly followed.

Objective: To hydrolyze and decarboxylate tert-butyl acetoacetate into acetone, carbon dioxide, and tert-butanol.

Materials:

• Tert-butyl acetoacetate waste

• Dilute aqueous acid (e.g., 1 M sulfuric acid or 1 M hydrochloric acid)

• Heating mantle or water bath

• Stir plate and stir bar

• Round-bottom flask

• Condenser

• pH paper or pH meter

Procedure:

• Preparation: In a properly functioning chemical fume hood, place the tert-butyl acetoacetate waste into a round-bottom flask equipped with a magnetic stir bar.

• Acidification: Slowly and with stirring, add an excess of dilute aqueous acid (e.g., 1 M H₂SO₄ or 1 M HCl) to the flask. A general guideline is to use a 5 to 10-fold molar excess of acid to the ester.

• Heating: Attach a condenser to the flask and gently heat the mixture using a heating mantle or water bath. The reaction can be monitored for the evolution of carbon dioxide gas. The temperature should be controlled to maintain a gentle reflux.

• Reaction Completion: Continue heating and stirring the mixture until the evolution of gas ceases, indicating the completion of the decarboxylation step.

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Check the pH of the solution to ensure it is acidic. If necessary, the solution can be neutralized with a suitable base (e.g., sodium bicarbonate) before being collected for disposal as aqueous waste.

• Disposal: The final aqueous solution, containing tert-butanol, acetone, and salts, should be transferred to a properly labeled aqueous waste container for collection by a licensed disposal company.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl acetoacetate.

Caption: Decision workflow for the proper disposal of tert-butyl acetoacetate.

By following these procedures, laboratory professionals can ensure the safe handling and disposal of tert-butyl acetoacetate, thereby fostering a secure and environmentally conscious research environment.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Tert-butyl acetoacetate (1694-31-1) for sale [vulcanchem.com]
• 7. tert-Butyl acetoacetate | 1694-31-1 [chemicalbook.com]
• 8. jnfuturechemical.com [jnfuturechemical.com]

Essential Safety and Operational Guide for Tert-butyl Acetoacetate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Tert-butyl acetoacetate in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Chemical Safety and Hazard Information

Tert-butyl acetoacetate is a combustible liquid and may cause irritation to the eyes, skin, and respiratory tract.[1][2] It is crucial to handle this chemical with appropriate safety measures to minimize exposure and risk.

Hazard Classification	Description
Physical Hazard	Combustible liquid and vapor.[1][3][4][5]
Health Hazard	May cause eye and skin irritation.[1][2]
May cause respiratory and digestive tract irritation.[1]
The toxicological properties have not been fully investigated.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tert-butyl acetoacetate to prevent exposure.

PPE Category	Specification	Reason
Eye and Face Protection	Chemical safety goggles or eyeglasses conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]	To prevent eye contact which can cause irritation.[1][2]
Skin Protection	Appropriate protective gloves (e.g., nitrile rubber) and a laboratory coat.[1][3][4][5]	To prevent skin contact which can cause irritation.[1][2]
Respiratory Protection	Not typically required under normal use with adequate ventilation.[4] If ventilation is inadequate or in case of aerosol formation, use a NIOSH-approved respirator.[5][6]	To prevent inhalation of vapors which may cause respiratory tract irritation.[1][2]
Footwear	Closed-toed shoes.[5]	To protect feet from potential spills.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Tert-butyl acetoacetate.

1. Pre-Operational Checks:

• Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][4]
• PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of tears or punctures.[3]
• Emergency Equipment: Confirm the location and functionality of the nearest eyewash station, safety shower, and fire extinguisher.
• Spill Kit: Have a spill kit readily available containing inert absorbent material such as vermiculite, sand, or earth.[1][3]

2. Handling Tert-butyl Acetoacetate:

• Grounding: When transferring the chemical, ground and bond containers to prevent static discharge, as it is a combustible liquid.[4]
• Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1][5] Avoid splashing.
• Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5] If heating is necessary, use a water bath or heating mantle with precise temperature control.
• Container Management: Keep the container tightly closed when not in use to prevent the release of vapors.[1][3][4]

3. Post-Handling Procedures:

• Decontamination: Wipe down the work area with an appropriate solvent and then soap and water.
• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][5]
• Storage: Store Tert-butyl acetoacetate in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases.[1][4][5] The storage container should be tightly sealed.[1][4]

Disposal Plan

Proper disposal of Tert-butyl acetoacetate and associated waste is critical to ensure environmental safety and regulatory compliance.

• Waste Collection:

  • Collect waste Tert-butyl acetoacetate and any contaminated materials (e.g., absorbent pads, gloves, paper towels) in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Disposal Procedure:

  • Dispose of the chemical waste through a licensed hazardous waste disposal company.[3][4][5]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

  • Contaminated packaging should be disposed of as unused product.[3]

Emergency Procedures

Exposure Scenario	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]
Skin Contact	Remove contaminated clothing and shoes. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][5]
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[1][5]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1][5]
Spill	Evacuate the area. Remove all sources of ignition.[1][3][4] Ventilate the area. Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and place it in a suitable, closed container for disposal.[1][3][4]
Fire	Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[1][3][5] Use a water spray to cool fire-exposed containers.[1][5] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][5]

Quantitative Data Summary

Property	Value	Reference
CAS Number	1694-31-1	[1][3][5]
Molecular Formula	C8H14O3	[1][5]
Molecular Weight	158.20 g/mol	[1]
Appearance	Clear yellow liquid	[1]
Boiling Point	190 °C @ 760 mmHg	[1]
Melting Point	-38 °C	[1]
Flash Point	76 °C (168.8 °F)	[1]
Autoignition Temperature	390 °C (734 °F)	[1]
Specific Gravity	0.970 g/cm³	[1]
Explosion Limits	Lower: 1.10 vol %	[1]

Workflow for Safe Handling of Tert-butyl Acetoacetate

Caption: Workflow for the safe handling of Tert-butyl acetoacetate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]